Methyl 3(R,S)-Hydroxy-8(Z),11(Z),14(Z)-eicosatrienoate

Core Science & Biosynthesis

The 3-Hydroxy-DGLA Axis: Biological Significance of Methyl 3-Hydroxy-8,11,14-eicosatrienoate

Executive Summary

Methyl 3-Hydroxy-8,11,14-eicosatrienoate is the methylated derivative of 3-hydroxy-dihomo-gamma-linolenic acid (3-OH-DGLA) .[1] While often utilized in laboratory settings as a stable analytical standard or cell-permeable analog, its biological significance lies in the activity of its free acid form, a potent oxylipin signaling molecule.

This molecule occupies a unique "trans-kingdom" niche.[1] In fungal biology , it acts as a quorum-sensing pheromone regulating flocculation and sexual development via an aspirin-sensitive pathway.[1] In mammalian physiology , it represents a critical branch point in mitochondrial beta-oxidation; its accumulation signals metabolic dysfunction and can be shunted into the cyclooxygenase (COX) pathway to generate novel, pro-inflammatory 3-hydroxy-prostaglandins.[1]

This guide details the structural biology, signaling mechanisms, and analytical protocols for this rare lipid mediator.

Chemical Identity & Structural Biology[1]

Molecular Architecture

The molecule is an oxygenated derivative of Dihomo-gamma-linolenic acid (DGLA, 20:3n-6) .[1] Its defining feature is the hydroxyl group at the C3 position, a hallmark of incomplete mitochondrial beta-oxidation or specific microbial oxygenase activity.[1]

Property	Specification
IUPAC Name	Methyl (8Z,11Z,14Z)-3-hydroxyicosa-8,11,14-trienoate
Common Name	3-OH-DGLA Methyl Ester
Lipid Class	Oxylipin / Hydroxy Fatty Acid
Precursor	DGLA (20:3n-6)
Key Functional Group	Secondary Alcohol (C3), Methyl Ester (C1), Cis-Triene System

Biosynthetic Origins

Unlike classic eicosanoids derived from arachidonic acid via lipoxygenases (LOX), 3-OH-DGLA is primarily generated through incomplete beta-oxidation .[1]

• Fungal Pathway: In yeasts like Dipodascopsis uninucleata and Saccharomyces cerevisiae, specific 3-hydroxylases or incomplete beta-oxidation cycles generate 3-OH oxylipins.[1] These accumulate on the cell wall and are naturally esterified or bound to surface proteins.

• Mammalian Pathway: DGLA enters the mitochondria for beta-oxidation.[1] The hydration of trans-2-enoyl-CoA yields L-3-hydroxyacyl-CoA.[1] If the pathway is stalled (e.g., LCHAD deficiency or hypoxia) or if the free acid is released, 3-OH-DGLA accumulates.[1]

Biological Significance: The Fungal Context

In mycology, 3-OH oxylipins are not waste products but sophisticated signaling hormones.[1]

The "Aspirin-Sensitive" Signaling System

Research has established that fungal 3-OH oxylipin production is inhibited by acetylsalicylic acid (aspirin), mimicking the mammalian COX sensitivity, despite fungi lacking homologs to mammalian COX enzymes.[1]

• Quorum Sensing & Flocculation: 3-OH-DGLA acts as a density-dependent signal.[1] Accumulation of the molecule on the cell surface increases cell surface hydrophobicity, triggering flocculation (clumping). This is critical for biofilm formation and survival in hostile environments.

• Sexual Cycle Regulation: In Dipodascopsis, the release of spores from the ascus is mediated by 3-OH oxylipins.[1] Inhibition of this pathway halts the sexual cycle.

Mechanism of Action

The 3-hydroxy group provides a "sticky" handle, allowing the fatty acid to integrate into the cell wall matrix, altering its physicochemical properties. This facilitates cell-to-cell adhesion (agglutination).[1]

Biological Significance: The Mammalian Context

In mammals, Methyl 3-Hydroxy-8,11,14-eicosatrienoate (as the cell-permeable precursor to the free acid) reveals a "rogue" inflammatory pathway.[1]

The 3-OH-Prostaglandin Shunt

This is a critical insight for drug developers.[1] 3-OH-DGLA is structurally similar enough to Arachidonic Acid to enter the active site of Cyclooxygenase-2 (COX-2) .[1][2]

• Substrate Mimicry: COX-2 oxygenates 3-OH-DGLA.[1]

• Product: The result is 3-hydroxy-Prostaglandin E1 (3-OH-PGE1) .[1]

• Effect: Unlike the generally anti-inflammatory PGE1 derived from DGLA, 3-OH-PGE1 and its series often exhibit pro-inflammatory and chemotactic properties similar to LTB4.[1]

Mitochondrial Dysfunction Marker

Elevated levels of 3-OH fatty acids in plasma or urine are canonical markers of Long-chain 3-hydroxyacyl-CoA dehydrogenase (LCHAD) deficiency .[1] However, specific elevation of the DGLA derivative (3-OH-20:3) suggests a bottleneck specific to unsaturated fatty acid oxidation or high dietary intake of omega-6 precursors.[1]

Visualizing the Signaling Pathways[1]

The following diagram illustrates the divergent fates of DGLA in Fungal vs. Mammalian systems, highlighting the role of the 3-OH intermediate.

Figure 1: The Dual Fate of DGLA.[1] In fungi, 3-OH-DGLA drives physical aggregation.[1] In mammals, it can be hijacked by COX-2 to fuel inflammation.[1][2]

Experimental Protocols

Synthesis of Methyl 3-Hydroxy-8,11,14-eicosatrienoate

For research purposes, the methyl ester is preferred for stability and cell permeability.[1]

Reagents:

• DGLA (starting material)[1]

• Oxalyl chloride[1]

• Diazomethane (or TMS-diazomethane for safety)[1]

• Reformatsky reagent (Zinc/Bromoacetate) - Alternative synthetic route[1]

• Biological Route (Preferred): Incubation of DGLA with Dipodascopsis uninucleata followed by methylation.

Protocol (Biological Production & Extraction):

• Culture: Inoculate D. uninucleata in YM broth containing 1 mM Aspirin (to synchronize) for 24h, then wash and transfer to aspirin-free medium supplemented with 0.5 mM DGLA .

• Incubation: Shake at 30°C for 48 hours.

• Extraction: Acidify supernatant to pH 3.0 with 1M citric acid. Extract 3x with Ethyl Acetate.[3]

• Methylation: Dissolve dried extract in methanol. Add ethereal diazomethane dropwise until yellow color persists. React for 15 min. Evaporate solvent.

• Purification: Silica Gel chromatography (Hexane:EtOAc gradient).

Analytical Detection (GC-MS)

The methyl ester is the standard form for GC-MS analysis.[1]

• Column: DB-5ms or equivalent (30m x 0.25mm).[1]

• Derivatization: The C3-hydroxyl group must be silylated for optimal peak shape.[1]

  • Reagent: BSTFA + 1% TMCS.

  • Reaction: 60°C for 30 mins.

• Target Ion (SIM Mode):

  • Look for the m/z 175 fragment (cleavage between C3 and C4, characteristic of 3-hydroxy fatty acid methyl esters, carrying the TMS group).

  • Look for M-15 (Loss of methyl from TMS).

References

• Ciccoli, R., et al. (2005). "Formation of the novel 3-hydroxy-prostaglandins is catalyzed by COX-2 in Candida albicans and mammalian cells."[1] Biochimica et Biophysica Acta. Link

• Kock, J.L.F., et al. (2000). "3-Hydroxy fatty acids in Dipodascopsis uninucleata." Antonie van Leeuwenhoek. Link[1]

• Strauss, C.J., et al. (2005). "Aspirin-sensitive 3-hydroxy oxylipins in yeast flocculation."[1] Antonie van Leeuwenhoek. Link

• Nigam, S., et al. (2011). "3-Hydroxy oxylipins: A new family of bioactive lipids in fungal and mammalian cells." Prostaglandins & Other Lipid Mediators.[4][5][6] Link

• Venter, P., et al. (1997). "Production of 3-hydroxy unsaturated fatty acids by Dipodascopsis uninucleata."[1] Lipids.[4] Link

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An In-Depth Technical Guide to the Endogenous Sources of Methyl 3-hydroxyeicosatrienoate

A Senior Application Scientist's Synthesis of Biosynthesis, Analytics, and Biological Context

For researchers, scientists, and drug development professionals, understanding the origins and functions of novel lipid mediators is paramount. Methyl 3-hydroxyeicosatrienoate, while often encountered in its methylated form during analysis, originates from the endogenous lipid, 3-hydroxyeicosatrienoic acid (3-HETA). This guide provides a comprehensive overview of the biosynthetic pathways giving rise to 3-HETA, detailed methodologies for its detection and quantification, and insights into its potential biological significance.

The Endogenous Precursor: Unraveling the Identity of 3-Hydroxyeicosatrienoic Acid (3-HETA)

"Methyl 3-hydroxyeicosatrienoate" is the methyl ester derivative of the endogenously produced fatty acid, 3-hydroxyeicosatrienoic acid (3-HETA). The methylation is a chemical modification, typically performed during sample preparation to enhance volatility for gas chromatography-mass spectrometry (GC-MS) analysis. Therefore, to understand the endogenous sources, we must first focus on the biosynthesis of the parent compound, 3-HETA.

3-HETAs belong to the broader class of hydroxylated fatty acids, which are recognized as important signaling molecules in various physiological and pathological processes. Their formation is intricately linked to the metabolism of 20-carbon polyunsaturated fatty acids (PUFAs).

Biosynthesis of 3-Hydroxyeicosatrienoic Acid: A Cytochrome P450-Mediated Pathway

The primary route for the endogenous production of 3-HETA involves the enzymatic oxidation of a 20-carbon fatty acid with three double bonds, known as an eicosatrienoic acid. The most likely precursor for 3-HETA is Dihomo-γ-linolenic acid (DGLA; 20:3n-6) , an omega-6 fatty acid.[1][2]

The key enzymes responsible for this hydroxylation are members of the cytochrome P450 (CYP) superfamily .[3][4] Specifically, evidence points towards the involvement of the CYP4F subfamily , with CYP4F11 being a particularly strong candidate.[5][6] CYP4F11 is known to possess fatty acid ω- and (ω-1)-hydroxylase activity.[7][8] In the case of a 20-carbon fatty acid, the C-3 position represents the ω-18 position, and hydroxylation at this site is a known activity of certain CYP enzymes.

The proposed biosynthetic pathway is as follows:

• Release of DGLA from Membrane Phospholipids: Cellular stimuli, such as inflammation or cell activation, trigger the release of DGLA from the sn-2 position of membrane phospholipids by the action of phospholipase A2 (PLA2).

• CYP450-Mediated Hydroxylation: The free DGLA is then metabolized by cytochrome P450 enzymes, primarily CYP4F11, which catalyze the insertion of a hydroxyl group at the C-3 position of the fatty acid chain, yielding 3-hydroxyeicosatrienoic acid (3-HETA).

Caption: Biosynthesis of 3-Hydroxyeicosatrienoic Acid (3-HETA) from DGLA.

Cellular and Tissue Sources

CYP4F11 expression is prominent in the liver, kidneys, and small intestine .[9] Therefore, these tissues are likely primary sites of endogenous 3-HETA production. Additionally, various immune cells, such as neutrophils and platelets, are known to produce a range of hydroxylated eicosanoids and express CYP4F enzymes, suggesting they may also be cellular sources of 3-HETA.[10]

Analytical Methodologies for the Detection and Quantification of 3-HETA

The analysis of 3-HETA in biological samples requires sensitive and specific analytical techniques due to its low endogenous concentrations.[11] The standard workflow involves extraction, derivatization (for GC-MS), and analysis by mass spectrometry.

Sample Preparation and Extraction

A robust extraction procedure is critical for isolating 3-HETA from complex biological matrices like plasma, serum, or tissue homogenates.

Step-by-Step Extraction Protocol:

• Sample Collection: Collect biological samples and immediately add an antioxidant, such as butylated hydroxytoluene (BHT), to prevent auto-oxidation of polyunsaturated fatty acids.

• Internal Standard Spiking: Add a known amount of a stable isotope-labeled internal standard (e.g., d4-3-HETA) to the sample to allow for accurate quantification.

• Protein Precipitation and Lipid Extraction:

  • For liquid samples (plasma, serum), precipitate proteins with a cold solvent like acetonitrile or methanol.

  • Perform a liquid-liquid extraction using a solvent system such as hexane:isopropanol (3:2, v/v) or chloroform:methanol (2:1, v/v) to extract the lipids.

  • For tissue samples, homogenize the tissue in an appropriate solvent before extraction.

• Saponification: To release esterified 3-HETA from complex lipids, the lipid extract can be saponified by heating with a methanolic potassium hydroxide solution.

• Acidification and Re-extraction: Acidify the sample to protonate the fatty acids and re-extract them into an organic solvent like hexane or ethyl acetate.

• Solid-Phase Extraction (SPE): Further purify the extract using a solid-phase extraction cartridge (e.g., C18) to remove interfering substances.

Derivatization to Methyl Ester for GC-MS Analysis

For GC-MS analysis, the carboxyl group of 3-HETA must be derivatized to a more volatile methyl ester, forming Methyl 3-hydroxyeicosatrienoate.

Step-by-Step Methylation Protocol:

• Reagent Preparation: Use a methylating agent such as diazomethane, trimethylsilyldiazomethane, or boron trifluoride in methanol (BF3-methanol).

• Reaction: Add the methylating agent to the dried lipid extract.

• Incubation: Gently heat the mixture to drive the reaction to completion.

• Solvent Evaporation: Evaporate the solvent under a stream of nitrogen.

• Silylation: The hydroxyl group can be further derivatized to a trimethylsilyl (TMS) ether to improve chromatographic properties. Add a silylating agent like N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA).

• Reconstitution: Reconstitute the derivatized sample in a suitable solvent (e.g., hexane) for GC-MS analysis.

Caption: General analytical workflow for 3-HETA analysis.

Mass Spectrometry Analysis

Gas Chromatography-Mass Spectrometry (GC-MS):

GC-MS is a powerful technique for the analysis of derivatized 3-HETA. The mass spectrum of the TMS-derivatized methyl ester of a 3-hydroxy fatty acid exhibits a characteristic fragmentation pattern.

• Key Diagnostic Ion: A prominent base peak at m/z 103 is characteristic of the cleavage between C3 and C4 of a 3-hydroxy fatty acid methyl ester.[3] This ion is highly specific and can be used for selected ion monitoring (SIM) for sensitive and selective detection.

m/z Value	Fragmentation Origin
103	[CH(OSi(CH3)3)CH2COOCH3]+
M-15	Loss of a methyl group from the TMS group
M-31	Loss of a methoxy group from the ester

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS):

LC-MS/MS allows for the analysis of 3-HETA without the need for derivatization, which can simplify sample preparation and reduce the risk of artifact formation.[12]

• Ionization Mode: Electrospray ionization (ESI) in the negative ion mode is typically used.

• Parent Ion: The [M-H]- ion of 3-HETA is selected in the first quadrupole.

• Fragment Ions: Collision-induced dissociation (CID) of the parent ion will generate specific fragment ions that can be monitored in the third quadrupole for multiple reaction monitoring (MRM), providing high selectivity and sensitivity.

Parameter	Setting
Precursor Ion (Q1)	m/z of [3-HETA - H]-
Product Ions (Q3)	Specific fragment ions
Collision Energy	Optimized for fragmentation
Limit of Quantification	Typically in the low ng/mL to pg/mL range

Biological Role and Significance of 3-Hydroxy Fatty Acids

While the specific biological functions of 3-HETA are still under investigation, the broader class of 3-hydroxy fatty acids has been implicated in several biological processes:

• Inflammatory Signaling: 3-hydroxy fatty acids can act as signaling molecules in inflammation. For instance, in the presence of the yeast Candida albicans, host cells can convert arachidonic acid to 3-HETE, which is then further metabolized by cyclooxygenase-2 (COX-2) to produce pro-inflammatory 3-hydroxy prostaglandins.[13]

• Bacterial Endotoxin Component: 3-hydroxy fatty acids are integral structural components of lipid A, the endotoxin component of lipopolysaccharide (LPS) in Gram-negative bacteria.[13] Their presence in biological samples can sometimes be indicative of bacterial infection.

• Metabolic Intermediates: 3-hydroxy fatty acids are also intermediates in mitochondrial fatty acid β-oxidation.[14][15] However, the 3-HETA derived from CYP450 metabolism is distinct from these intermediates.

The production of 3-HETA through the CYP4F11 pathway represents a specific route for generating this class of lipid mediators, suggesting a potentially unique signaling role that is yet to be fully elucidated.

Conclusion and Future Directions

The endogenous source of what is analytically identified as Methyl 3-hydroxyeicosatrienoate is the fatty acid 3-hydroxyeicosatrienoic acid (3-HETA). Its biosynthesis is primarily mediated by cytochrome P450 enzymes, with CYP4F11 being a key player in the hydroxylation of Dihomo-γ-linolenic acid. Accurate and sensitive quantification of 3-HETA in biological systems is achievable through established GC-MS and LC-MS/MS methodologies.

Further research is warranted to fully understand the specific biological activities of 3-HETA and its role in health and disease. Elucidating the downstream signaling pathways activated by 3-HETA and its physiological and pathophysiological concentrations in various tissues will be crucial for determining its potential as a biomarker or therapeutic target in drug development. The methodologies outlined in this guide provide a solid foundation for researchers to pursue these important investigations.

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Protocols & Analytical Methods

Synthesis of Methyl 3-(R,S)-Hydroxy-8(Z),11(Z),14(Z)-eicosatrienoate: An Application Note and Detailed Protocol

Abstract

This comprehensive guide provides a detailed protocol for the synthesis of Methyl 3-(R,S)-Hydroxy-8(Z),11(Z),14(Z)-eicosatrienoate, a valuable derivative of Dihomo-γ-linolenic acid (DGLA). This document is intended for researchers, scientists, and professionals in drug development who require a reliable method for the preparation of this and similar 3-hydroxy polyunsaturated fatty acid esters. The synthetic strategy is based on a robust three-step sequence commencing from the commercially available Methyl 8(Z),11(Z),14(Z)-eicosatrienoate. The protocol includes detailed step-by-step instructions, explanations of the chemical principles behind each step, and methods for the characterization of the final product, ensuring a self-validating and reproducible process.

Introduction: The Significance of 3-Hydroxy Polyunsaturated Fatty Acids

Polyunsaturated fatty acids (PUFAs) and their oxygenated metabolites, collectively known as oxylipins, are crucial signaling molecules in a myriad of physiological and pathophysiological processes. Dihomo-γ-linolenic acid (DGLA, 20:3n-6) is a particularly interesting PUFA as it sits at a key metabolic junction, serving as a precursor to both anti-inflammatory and pro-inflammatory eicosanoids.[1][2] The introduction of a hydroxyl group at the 3-position of the fatty acid chain creates a class of compounds with distinct biological activities. 3-Hydroxy fatty acids are known components of bacterial lipopolysaccharides and have been implicated in various biological processes, including anti-inflammatory responses and interactions with cellular signaling pathways.[3][4]

The synthesis of specific 3-hydroxy PUFA esters, such as Methyl 3-(R,S)-Hydroxy-8(Z),11(Z),14(Z)-eicosatrienoate, provides researchers with essential tools to investigate their biological functions, metabolic fate, and potential as therapeutic agents. These molecules can serve as standards for metabolomic studies, probes for enzymatic assays, and starting materials for the synthesis of more complex bioactive lipids. This guide offers a clear and reproducible pathway to access this important class of molecules.

Synthetic Strategy Overview

The synthesis of Methyl 3-(R,S)-Hydroxy-8(Z),11(Z),14(Z)-eicosatrienoate is designed as a straightforward and efficient three-step process starting from the commercially available Methyl 8(Z),11(Z),14(Z)-eicosatrienoate (Methyl DGLA).

Figure 1: Overall synthetic workflow for the preparation of Methyl 3-(R,S)-Hydroxy-8(Z),11(Z),14(Z)-eicosatrienoate.

The rationale for this approach is as follows:

• Step 1: Acyl Chloride Formation: The ester is first saponified to the free fatty acid, which is then converted to the highly reactive acyl chloride. This "activates" the carboxylic acid for the subsequent carbon-carbon bond formation.

• Step 2: β-Keto Ester Synthesis: The acyl chloride undergoes a C-acylation reaction with a malonic acid derivative. In this protocol, we detail the use of Meldrum's acid, which, after acylation and subsequent methanolysis, efficiently yields the target β-keto ester.[5][6] This method is often more reliable and higher yielding than the direct acylation of acetoacetate enolates.

• Step 3: Reduction to the β-Hydroxy Ester: The ketone of the β-keto ester is selectively reduced to a hydroxyl group using sodium borohydride. This reducing agent is chosen for its mildness and chemoselectivity, as it will not reduce the ester functionality under the reaction conditions, yielding the desired racemic (R,S) mixture of the 3-hydroxy ester.[7]

Detailed Experimental Protocols

Materials and Instrumentation:

All reagents should be of analytical grade or higher and used as received unless otherwise noted. Anhydrous solvents should be used where specified. Reactions should be carried out under an inert atmosphere (Nitrogen or Argon) to prevent oxidation of the polyunsaturated fatty acid chains. Thin-layer chromatography (TLC) on silica gel 60 F₂₅₄ plates is recommended for reaction monitoring. Column chromatography should be performed using silica gel (230-400 mesh). NMR spectra should be recorded on a 400 MHz or higher spectrometer. Mass spectra should be obtained using an ESI or GC-MS instrument.

Step 1: Preparation of 8(Z),11(Z),14(Z)-Eicosatrienoyl Chloride

This step involves the initial saponification of the methyl ester to the free fatty acid, followed by conversion to the acyl chloride.

Protocol:

• Saponification:

  • To a solution of Methyl 8(Z),11(Z),14(Z)-eicosatrienoate (1.0 g, 3.12 mmol) in methanol (20 mL), add a solution of potassium hydroxide (0.35 g, 6.24 mmol) in water (2 mL).

  • Stir the reaction mixture at room temperature for 4 hours, or until TLC analysis (e.g., 20% ethyl acetate in hexanes) indicates complete consumption of the starting material.

  • Acidify the mixture to pH 2 with 1 M HCl.

  • Extract the aqueous layer with diethyl ether (3 x 30 mL).

  • Combine the organic layers, wash with brine (2 x 20 mL), dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield Dihomo-γ-linolenic acid as a colorless oil. This crude product is typically used in the next step without further purification.

• Acyl Chloride Formation:

  • Caution: This reaction should be performed in a well-ventilated fume hood as it generates HCl gas.

  • Dissolve the crude Dihomo-γ-linolenic acid (assumed 3.12 mmol) in anhydrous dichloromethane (15 mL) under an inert atmosphere.

  • Cool the solution to 0 °C in an ice bath.

  • Add oxalyl chloride (0.4 mL, 4.68 mmol) dropwise to the stirred solution, followed by a catalytic amount of anhydrous N,N-dimethylformamide (1-2 drops).

  • Allow the reaction mixture to warm to room temperature and stir for 2 hours. Gas evolution should be observed.

  • Concentrate the reaction mixture under reduced pressure to remove excess oxalyl chloride and solvent. The resulting crude 8(Z),11(Z),14(Z)-eicosatrienoyl chloride is a pale yellow oil and should be used immediately in the next step.

Causality and Experimental Choices:

• Saponification is a standard method to hydrolyze the ester to the free carboxylic acid, which is necessary for the subsequent reaction with oxalyl chloride.

• Oxalyl chloride is a preferred reagent for converting carboxylic acids to acyl chlorides because the byproducts (CO, CO₂, HCl) are gaseous and easily removed. The use of a catalytic amount of DMF accelerates the reaction via the formation of a Vilsmeier intermediate.

Step 2: Synthesis of Methyl 3-Oxo-8(Z),11(Z),14(Z)-eicosatrienoate

This step involves the acylation of Meldrum's acid with the freshly prepared acyl chloride, followed by methanolysis to generate the β-keto ester.[5][6]

Protocol:

• Acylation of Meldrum's Acid:

  • In a separate flask under an inert atmosphere, dissolve Meldrum's acid (0.54 g, 3.74 mmol) in anhydrous dichloromethane (20 mL).

  • Cool the solution to 0 °C.

  • Add pyridine (0.6 mL, 7.48 mmol) dropwise.

  • To this solution, add a solution of the crude 8(Z),11(Z),14(Z)-eicosatrienoyl chloride (from Step 1) in anhydrous dichloromethane (10 mL) dropwise over 30 minutes.

  • Stir the reaction mixture at 0 °C for 1 hour, then allow it to warm to room temperature and stir for an additional 3 hours.

  • Wash the reaction mixture with 1 M HCl (2 x 20 mL), saturated sodium bicarbonate solution (2 x 20 mL), and brine (20 mL).

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product is the acylated Meldrum's acid derivative.

• Methanolysis:

  • Dissolve the crude acylated Meldrum's acid derivative in anhydrous methanol (30 mL).

  • Heat the solution at reflux for 4 hours.

  • Cool the reaction mixture to room temperature and concentrate under reduced pressure.

  • Dissolve the residue in diethyl ether (50 mL) and wash with saturated sodium bicarbonate solution (2 x 20 mL) and brine (20 mL).

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel (e.g., gradient elution with 5-15% ethyl acetate in hexanes) to afford Methyl 3-Oxo-8(Z),11(Z),14(Z)-eicosatrienoate as a pale yellow oil.

Causality and Experimental Choices:

• Meldrum's acid is a cyclic malonic acid derivative with highly acidic protons at the C5 position, making it an excellent nucleophile for acylation.

• Pyridine acts as a base to deprotonate Meldrum's acid and also to scavenge the HCl generated during the acylation reaction.

• Refluxing the acylated Meldrum's acid in methanol leads to a transesterification and decarboxylation cascade, efficiently producing the desired β-keto ester.

Step 3: Reduction to Methyl 3-(R,S)-Hydroxy-8(Z),11(Z),14(Z)-eicosatrienoate

The final step is the selective reduction of the ketone to a racemic mixture of the alcohol.

Protocol:

• Reduction:

  • Dissolve the purified Methyl 3-Oxo-8(Z),11(Z),14(Z)-eicosatrienoate (e.g., 0.5 g, 1.49 mmol) in methanol (15 mL).

  • Cool the solution to 0 °C in an ice bath.

  • Add sodium borohydride (0.085 g, 2.24 mmol) portion-wise over 10 minutes.

  • Stir the reaction mixture at 0 °C for 1 hour, or until TLC analysis indicates complete consumption of the starting material.

  • Quench the reaction by the slow addition of 1 M HCl at 0 °C until the pH is approximately 5-6.

  • Concentrate the mixture under reduced pressure to remove most of the methanol.

  • Add water (20 mL) and extract with ethyl acetate (3 x 30 mL).

  • Combine the organic layers, wash with brine (20 mL), dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel (e.g., gradient elution with 10-30% ethyl acetate in hexanes) to yield Methyl 3-(R,S)-Hydroxy-8(Z),11(Z),14(Z)-eicosatrienoate as a colorless to pale yellow oil.

Causality and Experimental Choices:

• Sodium borohydride is a mild reducing agent that selectively reduces ketones and aldehydes in the presence of less reactive carbonyl groups such as esters.

• The reaction is performed at 0 °C to control the rate of reduction and minimize potential side reactions.

• Acidic workup is necessary to neutralize the borate esters formed during the reaction and to destroy any unreacted sodium borohydride.

Product Characterization and Validation

The identity and purity of the final product should be confirmed by a combination of chromatographic and spectroscopic techniques.

Table 1: Summary of Expected Analytical Data

Analysis Technique	Expected Results for Methyl 3-(R,S)-Hydroxy-8(Z),11(Z),14(Z)-eicosatrienoate
TLC	Rf value lower than the β-keto ester precursor (e.g., in 20% ethyl acetate/hexanes).
Mass Spectrometry (ESI-MS)	Expected [M+Na]⁺ at m/z 361.27. A characteristic fragmentation pattern with a base peak at m/z 103, corresponding to the cleavage between C3 and C4, is a strong indicator of a 3-hydroxy fatty acid methyl ester.
¹H NMR (400 MHz, CDCl₃)	Predicted Chemical Shifts (δ, ppm): ~5.4 (m, 6H, olefinic protons) ~4.0 (m, 1H, -CH(OH)-) ~3.7 (s, 3H, -OCH₃) ~2.8 (m, 4H, bis-allylic -CH₂-) ~2.4 (d, 2H, -CH₂-COOCH₃) ~2.0-2.1 (m, 4H, allylic -CH₂-) ~1.4-1.6 (m, 6H, aliphatic -CH₂-) ~0.9 (t, 3H, terminal -CH₃)
¹³C NMR (100 MHz, CDCl₃)	Predicted Chemical Shifts (δ, ppm): ~173.0 (C=O, ester) ~127-132 (olefinic carbons) ~68.0 (-CH(OH)-) ~51.5 (-OCH₃) ~42.0 (-CH₂-COOCH₃) ~20-35 (aliphatic carbons) ~14.0 (terminal -CH₃)

Visualization of Key Transformations

Sources

• 1. GSRS [gsrs-dev-public.ncats.io]
• 2. researchgate.net [researchgate.net]
• 3. Anti-Inflammatory Activity of N'-(3-(1H-indol-3-yl)benzylidene)-2-cyanoacetohydrazide Derivative via sGC-NO/Cytokine Pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Redirecting [linkinghub.elsevier.com]
• 6. youtube.com [youtube.com]
• 7. larodan.com [larodan.com]

Application Note: LC-MS/MS Quantification of Methyl 3-Hydroxyeicosatrienoate

Abstract

This application note details a robust Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) protocol for the specific quantification of Methyl 3-hydroxyeicosatrienoate (Methyl 3-HETE) . Unlike common oxylipin protocols that target free fatty acids (e.g., 3-HETE), this method is optimized to preserve and detect the intact methyl ester , a specific bioactive metabolite associated with fungal signaling (e.g., Dipodascopsis uninucleata) and potential lipid metabolism anomalies. The method utilizes Electrospray Ionization in Positive Mode (ESI+) to overcome the lack of acidic protons in the methyl ester, ensuring high sensitivity and selectivity against isomeric interferences.

Introduction & Biological Context

The Analyte

Methyl 3-hydroxyeicosatrienoate is the methyl ester derivative of 3-hydroxy-5,8,11-eicosatrienoic acid. While free HETEs are well-characterized mammalian inflammatory mediators, the methyl ester form is biologically distinct.

• Source: It is a primary signaling molecule (lubricant/release factor) in the sexual cycle of the yeast Dipodascopsis uninucleata.

• Chemical Challenge: The methyl esterification at the C1-carboxyl group neutralizes the molecule, rendering standard ESI- (Negative mode) protocols ineffective due to the inability to form

  ions efficiently.

• Differentiation: The method must chromatographically resolve Methyl 3-HETE from its free acid precursor (3-HETE) and other regioisomers (e.g., 5-, 12-, 15-HETE methyl esters).

Analytical Strategy

To quantify this neutral lipid, we utilize ESI+ with Ammonium Adduct formation . The mobile phase is modified with ammonium formate to drive the formation of

or ions, which are then fragmented to yield characteristic product ions corresponding to water loss and ester cleavage.

Method Development & Workflow

Experimental Logic

The workflow prioritizes the stability of the ester bond during extraction and the maximization of ionization efficiency during detection.

Figure 1: Analytical Workflow.[1] Note the emphasis on neutral pH extraction to prevent ester hydrolysis.

Protocol: Sample Preparation

Critical Warning: Do not use alkaline solvents or strong acids, as these will hydrolyze Methyl 3-HETE back to the free acid 3-HETE.

Materials

• Analyte Standard: Methyl 3-hydroxyeicosatrienoate (Custom synthesis or derivatized from 3-HETE).

• Internal Standard (IS): 12-HETE-d8 Methyl Ester.

  • Note: If deuterated methyl ester is unavailable, purchase 12-HETE-d8 (free acid) and treat with trimethylsilyldiazomethane (TMS-DAM) in methanol for 30 mins, then dry and reconstitute.

• Solvents: LC-MS grade Ethyl Acetate, Hexane, Methanol, Water, Formic Acid.

Step-by-Step Extraction (Liquid-Liquid)

• Aliquot: Transfer 100 µL of sample (culture supernatant or plasma) to a glass tube.

• Spike IS: Add 10 µL of Internal Standard solution (100 ng/mL). Vortex for 10 sec.

• Extraction: Add 400 µL of Ethyl Acetate:Hexane (1:1 v/v) .

  • Why: This non-polar mixture efficiently extracts the lipophilic methyl ester while leaving more polar contaminants behind.

• Agitation: Vortex vigorously for 2 minutes or shake for 10 minutes at room temperature.

• Phase Separation: Centrifuge at 3,000 x g for 5 minutes at 4°C.

• Collection: Transfer the upper organic layer to a fresh glass vial.

• Re-extraction (Optional): Repeat steps 3-6 to maximize recovery.

• Drying: Evaporate the combined organic phase to dryness under a gentle stream of Nitrogen at 30°C.

• Reconstitution: Dissolve residue in 100 µL of Methanol:Water (80:20) containing 0.1% Formic Acid. Transfer to LC vial with insert.

LC-MS/MS Conditions

Chromatographic Parameters

• System: UHPLC (e.g., Agilent 1290, Waters Acquity, Shimadzu Nexera).

• Column: C18 Reverse Phase (e.g., Waters BEH C18, 2.1 x 100 mm, 1.7 µm).

• Column Temp: 40°C.

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5-10 µL.

Mobile Phases:

• A: Water + 0.1% Formic Acid + 2 mM Ammonium Formate.

• B: Acetonitrile + 0.1% Formic Acid.

  • Role of Additives: Ammonium formate is critical for generating stable

    or protonated ions in ESI+ for neutral esters.

Gradient Profile:

Time (min)	% Mobile Phase B	Event
0.0	30	Initial Hold
1.0	30	Desalting
8.0	95	Linear Gradient
10.0	95	Wash
10.1	30	Re-equilibration

| 13.0 | 30 | End |

Mass Spectrometry Parameters

• Ionization: Electrospray Ionization (ESI) – Positive Mode .

• Source Temp: 350°C.

• Capillary Voltage: 3.5 kV.

• Desolvation Gas: Nitrogen, 800 L/hr.

MRM Transitions: The methyl ester (MW 336.5) typically forms a protonated ion

or an ammonium adduct . The protonated ion is often unstable and instantly loses water ( ) in the source to form 319.5.

• Primary Quantifier:

  337.5 319.5 (Loss of H2O).

• Secondary Qualifier:

  337.5 305.5 (Loss of Methanol ).

• Alternative (if Ammonium adduct dominates):

  354.5 337.5 (Loss of ).

Analyte	Precursor (m/z)	Product (m/z)	Cone (V)	Collision (eV)	Type
Methyl 3-HETE	337.5	319.5	25	15	Quant
Methyl 3-HETE	337.5	305.5	25	20	Qual
IS (12-HETE-d8-ME)	345.5	327.5	25	15	IS

Note: The exact precursor selection depends on source tuning. If the [M+H]+ is too unstable, tune the source declustering potential to intentionally fragment [M+H]+ to 319.5 in the source and use 319.5 as the Q1 precursor.

Mechanism of Fragmentation[2][3]

Understanding the fragmentation is vital for troubleshooting matrix interference.

Figure 2: ESI+ Fragmentation pathway for Methyl 3-HETE.

Validation & Quality Control

Linearity and Range

• Calibration Curve: Prepare standards in matrix-matched blank or methanol from 0.5 ng/mL to 1000 ng/mL.

• Fitting: Linear regression (

  weighting) is typically required due to the wide dynamic range of lipid concentrations.

Matrix Effects

Since ESI+ is susceptible to ion suppression from phospholipids:

• Check: Compare the slope of a calibration curve in solvent vs. biological matrix.

• Mitigation: If suppression > 20%, improve extraction (add an SPE cleanup step using Waters Oasis HLB, washing with 5% methanol and eluting with 100% Ethyl Acetate).

Specificity (Isomer Separation)

Methyl 3-HETE must be distinguished from Methyl 15-HETE or Methyl 12-HETE.

• Validation Step: Inject a mixed standard of HETE methyl esters. 3-HETE is more polar than 12- or 15-HETE due to the hydroxyl position relative to the ester, typically eluting earlier on a C18 column.

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Low Sensitivity	Poor ionization of neutral ester.[2]	Ensure Ammonium Formate (2-5 mM) is in Mobile Phase A. Check source position.
Peak Tailing	Interaction with column silanols.[2]	Increase buffer concentration or switch to a "High Strength Silica" (HSS) column.
Signal in Blank	Carryover.	Lipids stick to injector needles. Use a strong needle wash (Isopropanol:Acetonitrile:Acetone 1:1:1).
Mass Shift (-14 Da)	Hydrolysis to free acid.	Check sample pH.[2][3][4] Ensure no alkaline steps were used. Confirm analyte is not 3-HETE (free acid).

References

• Kock, J. L. F., et al. (2000). "Proprietary 3-hydroxy oxylipins associated with the sexual cycle of the yeast Dipodascopsis uninucleata." Prostaglandins & Other Lipid Mediators.[5] Link

• Venter, P., et al. (1997). "The biosynthesis of 3-hydroxyeicosatrienoic acid (3-HETE) by Dipodascopsis uninucleata." Canadian Journal of Microbiology. Link

• Murphy, R. C., et al. (2005). "Mass Spectrometry of Oxylipins." LIPID MAPS. Link

• Li, B., et al. (2021). "Targeted Metabolomics: The LC-MS/MS Based Quantification of Metabolites." Metabolites.[3][4] Link[6]

Sources

• 1. rsc.org [rsc.org]
• 2. youtube.com [youtube.com]
• 3. archipel.uqam.ca [archipel.uqam.ca]
• 4. chapmanhall.com [chapmanhall.com]
• 5. gcms.cz [gcms.cz]
• 6. researchgate.net [researchgate.net]

Application Note: High-Resolution Mass Spectrometry for Eicosanoid Structural Elucidation

Executive Summary

Eicosanoids and Specialized Pro-resolving Mediators (SPMs) are potent lipid signaling molecules derived from polyunsaturated fatty acids (PUFAs). Their structural elucidation is uniquely challenging due to the existence of numerous isobaric regio- and stereoisomers (e.g., Resolvin D1 vs. Resolvin D2) that share identical elemental compositions but possess distinct biological activities.

This guide details a high-resolution mass spectrometry (HRMS) workflow utilizing negative ion mode electrospray ionization (ESI-). We prioritize chiral chromatography coupled with diagnostic fragmentation logic to resolve these isomers. This protocol is designed for drug discovery teams requiring absolute structural certainty in lipidomic profiling.

Core Directive: The Challenge of Isomerism

In eicosanoid analysis, mass accuracy (<5 ppm) is necessary but insufficient. The biological activity of a lipid mediator is dictated by the stereochemistry of its hydroxyl groups (R vs. S configuration) and the geometry of its double bonds (cis vs. trans).

The Analytical Gap:

• Problem: A standard C18 column can separate Resolvin D1 (RvD1) from Resolvin D2 (RvD2), but it often fails to separate trans-isomers or epimers formed via non-enzymatic oxidation.

• Solution: This protocol integrates Solid Phase Extraction (SPE) for trace enrichment and Chiral LC-MS/MS to achieve baseline separation of enantiomers, validated by distinct MS/MS fragmentation patterns.

Sample Preparation: The Foundation of Integrity

Lipid mediators are chemically unstable. Ex vivo degradation or auto-oxidation can generate artifacts that mimic bioactive lipids.

Critical Reagents

• Methanol/Acetonitrile: LC-MS Grade.

• Water: Milli-Q (18.2 MΩ·cm).

• Acidification Buffer: HCl (1M) or Formic Acid.

• Antioxidant: Butylated hydroxytoluene (BHT).

• SPE Cartridges: C18 solid-phase extraction columns (e.g., 500 mg bed weight).

Protocol: Solid Phase Extraction (SPE)

Objective: Isolate lipid mediators from protein-rich matrices (plasma/tissue) while preventing artifact formation.

Step	Action	Expert Rationale (Causality)
1. Termination	Add 2 volumes of ice-cold Methanol containing 0.01% BHT to the sample immediately.	Denatures enzymes (COX/LOX) to stop ex vivo metabolism; BHT prevents non-enzymatic auto-oxidation.
2. Precipitation	Incubate at -20°C for 20 mins, then centrifuge at 4,000 x g for 10 mins (4°C).	Precipitates proteins that would clog SPE cartridges and suppress ionization.
3. Dilution	Collect supernatant. Dilute with water to achieve <15% organic solvent content.	High organic content causes lipids to "break through" the C18 cartridge without binding.
4. Acidification	Adjust pH to ~3.5 using 1M HCl.	Critical: Protonates the carboxylate head group (COOH), rendering the lipid neutral and hydrophobic, ensuring retention on the C18 resin.
5. Conditioning	Wash SPE cartridge: 1x Column Volume (CV) Methanol, then 1x CV Water (pH 3.5).	Activates the silica ligands and equilibrates the pH.
6. Loading	Load sample at a slow flow rate (~1 mL/min).	Allows sufficient interaction time for hydrophobic binding.
7. Wash	Wash with 1x CV Water (pH 3.5), then 1x CV n-Hexane.	Water removes salts/proteins. Hexane removes neutral lipids (triglycerides/cholesterol) that contaminate the source.
8. Elution	Elute with 1x CV Methyl Formate (or Methanol).	Methyl formate is highly volatile, speeding up the drying process and reducing thermal stress.
9. Reconstitution	Evaporate under N2 stream. Re-suspend in Mobile Phase A/B (50:50).	Prepares sample for injection; ensures solvent compatibility with initial gradient conditions.

Chromatographic Separation & Mass Spectrometry

LC Method: Chiral Separation

While C18 is standard for profiling, chiral columns are required for structural validation.

• Column: Chiralpak AD-H (or equivalent amylose-based stationary phase).

• Mobile Phase A: n-Hexane / Ethanol / Acetic Acid (96:4:0.1).

• Mobile Phase B: Ethanol / Acetic Acid (100:0.1).

• Flow Rate: 0.5 mL/min.

• Gradient: Isocratic or shallow gradient depending on target analyte.

HRMS Acquisition Parameters

• Ionization: Electrospray Ionization (ESI) in Negative Mode (-).

  • Reasoning: Eicosanoids possess a carboxylic acid group that readily deprotonates to form [M-H]-, yielding higher sensitivity than positive mode.

• Scan Mode: Parallel Reaction Monitoring (PRM) or Data-Dependent Acquisition (DDA).

• Resolution: >30,000 (FWHM) to distinguish isobars from background noise.

Structural Elucidation Logic

Identification relies on "Diagnostic Ions" generated by Collision-Induced Dissociation (CID). In negative mode, fragmentation occurs primarily via alpha-cleavage adjacent to hydroxyl groups or double bonds.

The Fragmentation Mechanism

• Neutral Loss: Initial loss of H2O (18 Da) or CO2 (44 Da) is common but non-specific.

• Alpha-Cleavage: The charge resides on the oxygen atom. Bond cleavage occurs at the carbon-carbon bond adjacent to the hydroxyl group. The mass of the resulting fragment indicates the position of the hydroxyl group on the carbon chain.

Example: Identification of Leukotriene B4 (LTB4)

• Precursor: m/z 335.2 [M-H]-

• Structure: 5,12-dihydroxy-eicosatetraenoic acid.

• Diagnostic Fragments:

  • Cleavage at C5-OH: Yields m/z 115.

  • Cleavage at C12-OH: Yields m/z 195.

Visualization: Structural Decision Tree

The following diagram illustrates the logic flow for identifying an unknown bioactive lipid.

Figure 1: Decision logic for the structural elucidation of Resolvins (RvD1 vs RvD2) using MS/MS diagnostic ions and Chiral LC.

Experimental Workflow Diagram

This diagram outlines the physical processing of the sample from tissue to data.

Figure 2: End-to-end experimental workflow for high-fidelity eicosanoid lipidomics.

References

• Serhan, C. N. (2014). Pro-resolving lipid mediators are leads for resolution physiology. Nature, 510(7503), 92-101.

• Murphy, R. C., et al. (2005).[1] Mass spectrometric analysis of lipid mediators. Methods in Enzymology, 405, 369-391.

• Lipid MAPS Consortium. (2023). Lipidomics Standards and Protocols. Lipid MAPS.

• Primdahl, K. G., et al. (2021). Targeted Chiral Analysis of Bioactive Arachidonic Acid Metabolites Using Liquid-Chromatography-Mass Spectrometry. Molecules, 26(1), 123.

• Kita, Y., et al. (2005). Quantitative profiling of eicosanoids and other oxylipins by liquid chromatography-tandem mass spectrometry. Nature Protocols, 1, 312-319.

Sources

• 1. researchgate.net [researchgate.net]

Sample preparation techniques for eicosanoid analysis in tissues.

Application Note: High-Fidelity Sample Preparation for Eicosanoid Profiling in Tissue Matrices

Part 1: Executive Summary & Core Directive

Eicosanoids—bioactive lipid mediators derived from arachidonic acid (AA)—are the master switches of inflammation and resolution.[1] Their analysis in tissue is fraught with peril due to two opposing forces: rapid degradation (oxidation) and artifactual generation (ex vivo enzymatic activity).

This guide deviates from standard "cookbook" protocols. Instead, it presents a system of control designed to freeze the metabolic state of the tissue at the moment of harvest. We prioritize Solid-Phase Extraction (SPE) over Liquid-Liquid Extraction (LLE) due to its superior removal of phospholipids (matrix effects) and reproducibility in quantitative LC-MS/MS workflows.

The Golden Rule: Never homogenize tissue in aqueous buffer alone. This activates lipases and COX/LOX enzymes, causing a massive, artificial spike in eicosanoid levels within seconds.

Part 2: Pre-Analytical Variables (The "Golden Hour")

The integrity of your data is determined before the sample ever enters the lab.

Metabolic Quenching

Upon tissue excision, ischemia triggers a "storm" of arachidonic acid release.

• Immediate Action: Tissues must be snap-frozen in liquid nitrogen within 30 seconds of harvest.

• Storage: Store at -80°C. Never allow samples to thaw until they are submerged in the extraction solvent.

The Extraction Matrix (The "Kill Solution")

We utilize a cold organic solvent system to simultaneously precipitate proteins and denature enzymes.

• Base Solvent: Ice-cold Methanol (MeOH) or Acetonitrile (ACN).

• Additive A (Antioxidant): Butylated hydroxytoluene (BHT) at 0.05% (w/v). Reason: Prevents non-enzymatic auto-oxidation of PUFAs.

• Additive B (Enzyme Inhibitor): Indomethacin (10 µM). Reason: Irreversibly inhibits COX-1/COX-2 activity during the brief thawing/homogenization window.

Part 3: Experimental Protocol

Workflow Visualization

Caption: Optimized workflow for eicosanoid extraction minimizing ex vivo artifacts and maximizing recovery.

Step-by-Step Methodology

1. Homogenization & Extraction

• Weigh frozen tissue (e.g., 50–100 mg) rapidly.

• Transfer to a bead-beating tube containing 1 mL ice-cold Methanol (spiked with 0.05% BHT, 10 µM Indomethacin, and Deuterated Internal Standards ).

  • Critical: Add internal standards (e.g., PGE2-d4, LTB4-d4) before homogenization to track recovery through the entire process.

• Homogenize at 4°C (e.g., 3 cycles of 30s).

• Centrifuge at 10,000 x g for 10 min at 4°C to pellet proteins and debris.

• Collect the supernatant.

2. Sample Conditioning for SPE

• The supernatant is 100% methanol. You cannot load this directly onto reversed-phase SPE because lipids will not bind.

• Action: Dilute the supernatant with acidified water (pH 3.5) to reduce the final methanol concentration to <15% .

  • Calculation: If you have 1 mL supernatant, add ~6–7 mL of pH 3.5 water (adjusted with HCl or Formic Acid).

  • Why Acidic? Acidification suppresses the ionization of carboxyl groups on eicosanoids (pKa ~4.5), ensuring they are neutral and bind strongly to the hydrophobic SPE sorbent.

3. Solid Phase Extraction (SPE)

• Cartridge Selection: Oasis HLB (Hydrophilic-Lipophilic Balanced) or Strata-X (Polymeric Reversed-Phase). These are preferred over standard C18 for their ability to retain polar metabolites and resist drying out.

• Equilibration:

  • 1 mL Methanol.

  • 1 mL Water (pH 3.5).

• Loading: Apply the diluted sample at a slow flow rate (~1 mL/min).

• Washing: Wash with 1 mL 5% Methanol in water.

  • Purpose: Removes salts, sugars, and polar interferences without eluting the lipids.

• Elution: Elute with 1 mL 100% Methanol (or Acetonitrile).

  • Note: Avoid Ethyl Acetate if analyzing cysteinyl leukotrienes (LTC4/D4/E4) as it can induce degradation.[1]

4. Evaporation & Reconstitution

• Evaporate the eluate to dryness under a gentle stream of Nitrogen (N2) gas. Do not apply heat >30°C.

• Reconstitute immediately in 100 µL of Water/Acetonitrile (70:30) containing 0.1% Formic Acid.

• Vortex, centrifuge (to remove particulates), and transfer to an LC vial.

Part 4: Data Presentation & Quality Control

Solvent & Additive Selection Guide

Component	Recommended Choice	Purpose	Contraindications
Extraction Solvent	Methanol (Ice Cold)	Cell lysis, protein precipitation.	Do not use aqueous buffers (PBS) for initial homogenization.
Antioxidant	BHT (0.05%)	Prevents lipid peroxidation.	High concentrations can contaminate MS source; monitor accumulation.
COX Inhibitor	Indomethacin (10 µM)	Blocks ex vivo PG synthesis.	Essential for tissues with high COX activity (e.g., kidney, brain).
Elution Solvent	Methanol	Broad elution of all eicosanoids.	Ethyl Acetate may degrade Cysteinyl Leukotrienes.[1]

Eicosanoid Pathway Map

Caption: Simplified arachidonic acid cascade showing major targets for LC-MS/MS analysis.

Part 5: References

• Wang, Y., et al. (2014). "A review of analytical methods for eicosanoids in brain tissue." Journal of Chromatography B. Link

• Sorgi, C. A., et al. (2018). "Metabolomic analysis of bioactive lipids in biological samples by LC-MS/MS." Methods in Molecular Biology. Link

• Murphy, R. C., & Gijón, M. (2019). "A Brief History of Quantifying Bioactive Lipids." Cayman Chemical News. Link

• Serhan, C. N., et al. (2014). "Specialized Pro-Resolving Mediators and Eicosanoids: A Preferred Solid-Phase Extraction Protocol." The Serhan Laboratory Protocols. Link

• Willenberg, I., et al. (2015). "Sample preparation for the analysis of eicosanoids and other oxylipins in plasma and tissue." Prostaglandins & Other Lipid Mediators.[1][2][3] Link

Sources

• 1. Simultaneous profiling and quantification of 25 eicosanoids in human serum by ultrahigh-performance liquid chromatography coupled to tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. caymanchem.com [caymanchem.com]
• 3. serhanlab.bwh.harvard.edu [serhanlab.bwh.harvard.edu]

Technical Notes & Optimization

Preventing autooxidation of polyunsaturated fatty acid methyl esters.

FAME Integrity Assurance Center Technical Support & Troubleshooting Hub

Mission Statement

Welcome to the FAME Integrity Assurance Center. This guide addresses the critical instability of Polyunsaturated Fatty Acid Methyl Esters (PUFA FAMEs). Unlike saturated lipids, PUFA FAMEs possess bis-allylic protons that are highly susceptible to free-radical attack.[1] This guide provides the mechanistic understanding, preservation protocols, and troubleshooting logic required to maintain sample integrity for gas chromatography (GC) and mass spectrometry (MS) applications.

Module 1: The Enemy – Autooxidation Mechanics

To prevent degradation, you must understand the molecular vulnerability. The "weak link" in any PUFA is the bis-allylic methylene group —the carbon atom positioned between two double bonds ($ -CH=CH-CH_2-CH=CH- $). The C-H bond energy here is significantly lower (~75 kcal/mol) than a standard alkyl C-H bond (~100 kcal/mol), making it the primary target for radical abstraction.

The Autooxidation Cascade

Once a radical abstracts a hydrogen, the lipid enters a self-propagating destruction cycle.

Figure 1: The radical chain reaction mechanism. Note that a single initiation event can generate multiple hydroperoxides via the propagation loop.

Module 2: Defense Protocols (Storage & Handling)

The following protocols are designed to break the chain reaction illustrated above.

Protocol A: Antioxidant Stabilization (The BHT Standard)

Butylated hydroxytoluene (BHT) is the industry standard for FAME analysis because it is synthetic (does not co-elute with natural Vitamin E) and effective at low concentrations.

Reagents:

• 2,6-Di-tert-butyl-4-methylphenol (BHT), ACS Grade.

• Solvent (Hexane, Isooctane, or Methanol, depending on your GC method).

Step-by-Step:

• Stock Solution: Dissolve 100 mg of BHT in 100 mL of solvent to create a 1 mg/mL (1000 ppm) stock.

• Working Solution: Add sufficient stock to your extraction/storage solvent to achieve a final concentration of 50–100 mg/L (ppm) .

  • Note: For trace analysis, use 50 ppm to minimize GC baseline noise.

• Verification: Inject the solvent blank. BHT typically elutes early (equivalent chain length ~C12:0 to C14:0 depending on polarity). Ensure it does not overlap with your target short-chain fatty acids.

Protocol B: Inert Atmosphere (Argon vs. Nitrogen)

Oxygen is the fuel for the propagation step. Removing it is mandatory.

Feature	Nitrogen ( )	Argon ( )	Recommendation
Density	Lighter than air ( )	Heavier than air ( )	Argon is superior for open tubes.[2]
Displacement	Mixes with air; requires active purging.	"Blankets" the sample; sinks to the bottom.	Use Argon for critical standards.
Cost	Low	Moderate	Use for bulk, for analytical vials.

The "Blanket" Technique:

• Direct a gentle stream of Argon into the vial for 10-15 seconds.

• Crucial: Cap the vial while the gas is still flowing (if possible) or immediately after withdrawing the nozzle.

• Wrap the cap with Parafilm to prevent oxygen diffusion over months of storage.

Protocol C: Storage Conditions

• Vessel: Amber glass vials with Teflon-lined caps. NEVER use plastic (polymers are permeable to

  and leach plasticizers).

• Temperature:

  • Short-term (< 1 month): -20°C

  • Long-term (> 1 month): -80°C

• State: Store FAMEs in solution (e.g., Hexane), not as dry films. Dry lipid films maximize surface area exposure to oxygen.

Module 3: Troubleshooting Guide

Issue 1: "My Chromatogram has 'Ghost Peaks' or a Rising Baseline."

• Diagnosis: Secondary oxidation products.[3] The hydroperoxides (LOOH) formed in Figure 1 are unstable in the hot GC injector (

  ). They cleave thermally into aldehydes and ketones.

• The Fix:

  • Check the "valley" between peaks. A rising baseline ("hump") under the PUFA region indicates polymerized oxidative debris.

  • Run a standard.[4][5][6][7] If the standard is clean, your sample oxidized during prep.

  • Action: Add BHT before the methylation step, not just after.

Issue 2: "I am losing PUFA peak area, but Saturated FAMEs are stable."

• Diagnosis: Selective degradation. The rate of oxidation increases exponentially with the number of double bonds.

  • Rule of Thumb: Relative oxidation rates

    Oleate (1x) : Linoleate (10x) : Linolenate (20x) : Arachidonate (40x).

• The Fix:

  • Calculate the ratio of C18:0 (Stearic) to C18:2 (Linoleic).[4] If this ratio changes over time in the same sample, oxidation is occurring.

  • Action: Purge all solvents with Nitrogen for 10 minutes before use to remove dissolved oxygen.

Issue 3: "My BHT peak is huge and interfering with C12:0."

• Diagnosis: Over-stabilization.

• The Fix:

  • Dilute your BHT stock. 50 ppm is sufficient for most analytical applications.

  • Action: If interference persists, switch to Propyl Gallate (more polar, elutes later) or use a column with different polarity (e.g., switch from PEG to Cyanopropyl phase).

Module 4: Workflow Visualization

Ensure your experimental design minimizes exposure at every step.

Figure 2: Optimized FAME preparation workflow. Note the strategic addition of BHT at the extraction stage, not the end.

Module 5: Frequently Asked Questions (FAQ)

Q: Can I use Vitamin E (Tocopherol) instead of BHT? A: Technically yes, but for GC analysis, it is not recommended . Natural tocopherols are often analytes of interest in lipidomics. Adding them artificially ruins your ability to quantify endogenous levels. Furthermore, tocopherols can act as pro-oxidants at high concentrations. BHT is synthetic and distinct.

Q: How long can I keep derivatized FAMEs? A:

• Without BHT: < 24 hours at room temp; < 1 week at -20°C.

• With BHT + Argon: 6–12 months at -20°C; Years at -80°C.

Q: Does the methylation method (Acid vs. Base) affect oxidation? A: Yes. Acid-catalyzed methylation (e.g.,

/Methanol) requires higher temperatures ( ) for longer times, increasing oxidation risk. Base-catalyzed methods (e.g., ) work at room temperature but do not methylate free fatty acids (FFAs). If you must use acid, strict nitrogen purging is non-negotiable.

References

• Christie, W. W. (1993). Preparation of Ester Derivatives of Fatty Acids for Chromatographic Analysis. The Lipid Library. Available at: [Link]

• Frankel, E. N. (2005). Lipid Oxidation.[3][8][9] The Oily Press. (Foundational text on bis-allylic abstraction mechanism).

• American Oil Chemists' Society (AOCS) . Official Method Ce 1-62: Fatty Acid Composition by Gas Chromatography. Available at: [Link]

• Budryn, G., et al. (2013). Stability of fatty acids and their derivatives during storage.

Sources

• 1. docs.nrel.gov [docs.nrel.gov]
• 2. reddit.com [reddit.com]
• 3. New insights regarding the autoxidation of polyunsaturated fatty acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. eria.org [eria.org]
• 5. researchgate.net [researchgate.net]
• 6. jocpr.com [jocpr.com]
• 7. Setting the oxidation stability of FAME safely :: AGQM [agqm-biodiesel.com]
• 8. semanticscholar.org [semanticscholar.org]
• 9. Improving Stability of Biodiesel from 20% Free Fatty Acid Palm Oil with Tert-butylhydroquinone at Various Concentrations for 52 Weeks of Storage [mdpi.com]

Technical Support Center: Maximizing Eicosanoid Recovery During Sample Extraction

Welcome to the technical support center for eicosanoid analysis. This resource is designed for researchers, scientists, and drug development professionals to navigate the complexities of eicosanoid extraction and achieve reliable, high-recovery results. Eicosanoids are potent, low-abundance signaling molecules, making their accurate quantification highly dependent on robust sample preparation.[1][2] This guide provides in-depth troubleshooting advice and frequently asked questions to address common challenges encountered in the lab.

Frequently Asked Questions (FAQs)

Here, we address some of the most common initial questions regarding eicosanoid sample extraction.

1. Why is my eicosanoid recovery consistently low?

Low recovery is a multifaceted issue that can stem from several factors throughout the extraction process. The most common culprits include incomplete extraction from the sample matrix, degradation of the analytes, and losses during the cleanup and concentration steps.[3] The choice of extraction method, pH of the sample, and handling conditions all play critical roles. For instance, using a solvent with polarity that doesn't match the target analyte can lead to insufficient extraction.[3]

2. What is the optimal pH for eicosanoid extraction?

For reverse-phase solid-phase extraction (SPE), acidifying the sample to a pH of approximately 3.5 is crucial.[4] Eicosanoids are carboxylic acids, and this low pH ensures that the carboxyl group is protonated, making the molecule less polar and allowing it to bind effectively to the C18 stationary phase. Some studies have shown that including a small percentage of formic acid in the loading mixture can significantly improve recoveries from complex matrices like plasma and urine.[5]

3. Should I use Liquid-Liquid Extraction (LLE) or Solid-Phase Extraction (SPE) for my samples?

The choice between LLE and SPE depends on the specific eicosanoids of interest, the sample matrix, and the desired level of sample purity.

• LLE can be effective for reducing matrix effects and shows good extraction efficiencies for certain eicosanoids like HETEs and some prostaglandins. However, it may result in poor recovery for more hydrophilic compounds, such as leukotrienes.[6]

• SPE , particularly with C18 cartridges, is a more selective method that can provide cleaner extracts and is suitable for a broader range of eicosanoids.[7][8] It is often preferred for its ability to concentrate the analytes and remove interfering substances.[8]

4. How can I prevent the degradation of my eicosanoids during extraction?

Eicosanoids are notoriously unstable and susceptible to enzymatic and oxidative degradation.[2] To mitigate this:

• Inhibit Enzymatic Activity: Immediately after sample collection, add a cyclooxygenase (COX) inhibitor, such as indomethacin, to prevent the ex vivo formation of prostaglandins and thromboxanes.[4][7]

• Prevent Oxidation: The addition of an antioxidant like butylated hydroxytoluene (BHT) can attenuate the oxidation of lipids.[7]

• Maintain Low Temperatures: Always keep samples on ice during processing and store them at -80°C for long-term stability.[7][9]

5. What are the best storage conditions for samples containing eicosanoids?

For long-term storage, biological samples intended for eicosanoid analysis should be stored at -80°C.[7][9] This is particularly critical for monitoring oxidative stress markers like isoprostanes, as lipid oxidation can continue at -20°C.[7] If the eicosanoids have already been extracted, storing them in an organic solvent at -80°C in the dark is recommended.[9]

Troubleshooting Guides

This section provides a more in-depth look at specific problems you may encounter and offers systematic approaches to resolving them.

Guide 1: Troubleshooting Low Recovery of Eicosanoids

Low recovery can be a frustrating roadblock. The following decision tree and detailed explanations will help you diagnose and resolve the issue.

Caption: Troubleshooting workflow for low eicosanoid recovery.

• In-depth Causality:

  • Suboptimal Extraction: The principle of "like dissolves like" is fundamental.[10] If your target eicosanoids are more polar, a highly nonpolar extraction solvent will not efficiently partition them from the aqueous sample matrix.

  • Analyte Degradation: Eicosanoids are products of enzymatic pathways (COX, LOX, CYP450).[11] If these enzymes are not inhibited at the time of sample collection, they will continue to produce or metabolize eicosanoids, leading to inaccurate measurements.[7]

  • Inefficient SPE: For SPE, the binding of eicosanoids to the stationary phase is pH-dependent. If the pH is too high, the carboxyl group will be deprotonated, increasing the analyte's polarity and preventing retention. The wash steps must be carefully optimized to remove interferences without prematurely eluting the analytes. The elution solvent must be strong enough to desorb the analytes completely.

  • Matrix Effects: Co-eluting compounds from the sample matrix can suppress or enhance the ionization of the target analytes in the mass spectrometer source, leading to inaccurate quantification.[2]

Guide 2: Addressing High Variability Between Replicates

High variability can undermine the statistical significance of your results. Here’s how to systematically address it.

• Inconsistent Sample Handling: Ensure that all samples are treated identically from collection to analysis. This includes the time on ice, the concentration of inhibitors and antioxidants, and the duration of each extraction step.

• Pipetting Errors: Given the low concentrations of eicosanoids, small variations in sample or solvent volumes can lead to significant differences in the final results. Calibrate your pipettes regularly and use reverse pipetting for viscous solutions.

• Incomplete Solvent Evaporation: If using a nitrogen evaporator, ensure that all samples are dried to the same extent. Residual solvent can affect reconstitution and subsequent analysis.

• Non-homogenous Samples: For tissue samples, ensure complete homogenization to achieve a uniform distribution of analytes before taking an aliquot for extraction.

• Instrumental Variability: To rule out instrument-related issues, inject a quality control sample at regular intervals throughout your analytical run.

Guide 3: Mitigating Interference from Matrix Effects

Matrix effects are a significant challenge in LC-MS/MS-based analysis of eicosanoids.

• Use of Internal Standards: The most effective way to correct for matrix effects is to use stable isotope-labeled internal standards for each analyte. These standards co-elute with the endogenous analyte and experience the same ionization suppression or enhancement, allowing for accurate correction.

• Matrix-Matched Calibration Curves: If internal standards are not available, preparing calibration curves in a blank matrix that is as similar as possible to your samples is essential.[2] This helps to mimic the matrix effects observed in the study samples.

• Improving Sample Cleanup: A more rigorous sample cleanup, for example, by using a more selective SPE protocol, can help to remove the interfering matrix components before analysis.

Data Presentation: Comparison of Extraction Methods

The following table summarizes the key characteristics of LLE and SPE for eicosanoid extraction.

Feature	Liquid-Liquid Extraction (LLE)	Solid-Phase Extraction (SPE)
Principle	Partitioning of analytes between two immiscible liquid phases.	Selective retention of analytes on a solid sorbent followed by elution.
Selectivity	Lower; co-extraction of other lipids is common.	Higher; can be tailored by choosing the appropriate sorbent and solvents.[12]
Recovery	Can be good for nonpolar eicosanoids but poor for more polar ones like leukotrienes.[6]	Generally provides good recovery for a broad range of eicosanoids (>85-95% is achievable).[8]
Sample Cleanliness	Extracts may contain more interfering substances.	Produces cleaner extracts, reducing matrix effects.[8]
Solvent Consumption	Generally higher.	Lower, which is advantageous for cost and environmental impact.[8]
Automation Potential	More challenging to automate.	Easily automated for high-throughput applications.
Common Application	Simpler matrices or when targeting a narrow range of nonpolar eicosanoids.	Complex matrices (plasma, tissue) and broad eicosanoid profiling.[1][6]

Experimental Protocols

Protocol 1: General Solid-Phase Extraction (SPE) for Eicosanoids from Plasma

This protocol is a widely used method for extracting a broad range of eicosanoids from plasma or serum.

Materials:

• C18 SPE cartridges

• Methanol, Ethanol, Ethyl Acetate, Hexane (all HPLC grade)

• 2M Hydrochloric Acid (HCl)

• Deionized water

• Nitrogen evaporator or centrifugal vacuum concentrator

Procedure:

• Sample Preparation:

  • To 1 mL of plasma, add a COX inhibitor (e.g., indomethacin to a final concentration of 10-15 µM) and an antioxidant (e.g., BHT).[4][7]

  • Spike with an appropriate internal standard mixture.

  • Acidify the sample to pH 3.5 by adding ~50 µL of 2M HCl.[4]

  • Vortex and let sit at 4°C for 15 minutes.

  • Centrifuge at 2,000 x g for 5 minutes to pellet any precipitate.[4]

• SPE Cartridge Conditioning:

  • Wash the C18 cartridge with 5 mL of ethanol followed by 5 mL of deionized water.[4]

• Sample Loading:

  • Load the supernatant from the acidified sample onto the conditioned C18 cartridge. Apply a slight positive pressure to achieve a flow rate of approximately 0.5 mL/minute.[4]

• Washing:

  • Wash the cartridge with 10 mL of deionized water.

  • Wash with 10 mL of a water:ethanol mixture (85:15, v/v).[4]

  • Wash with 10 mL of hexane to remove nonpolar lipids.[4]

• Elution:

  • Elute the eicosanoids with 10 mL of ethyl acetate.[4]

• Drying and Reconstitution:

  • Evaporate the ethyl acetate eluate to dryness under a gentle stream of nitrogen or using a centrifugal vacuum concentrator.[4]

  • Reconstitute the dried extract in a small volume (e.g., 100 µL) of the initial mobile phase for your LC-MS/MS analysis (e.g., methanol/water 50:50).

Protocol 2: Calculating Extraction Efficiency

It is crucial to validate the extraction efficiency for your specific matrix and analytes.[4]

• Prepare Control Samples:

  • Spiked Sample (SS): A sample spiked with a known concentration of eicosanoid standards.

  • Unspiked Sample (US): An untreated sample.

  • Spiked Assay Buffer (SAB): A clean buffer spiked with the same concentration of standards as the SS (this sample is not extracted).[4]

• Extraction:

  • Extract the SS and US samples using your chosen protocol.

• Analysis:

  • Analyze the SAB, extracted SS, and extracted US by LC-MS/MS.

• Calculation:

  • Extraction Efficiency (%) = [ (Concentration in SS - Concentration in US) / Concentration in SAB ] x 100

Visualization of Key Concepts

Eicosanoid Biosynthesis Pathways

Caption: Key enzymatic pathways in eicosanoid biosynthesis.

References

• Thakare, R., Chhonker, Y.S., Gautam, N., et al. (2018). Simultaneous LC-MS/MS analysis of eicosanoids and related metabolites in human serum, sputum and BALF. Biomed. Chromatogr., 32(3), e4102. Available from: [Link]

• WelchLab. (2025). Troubleshooting Low Recovery Rates in Chromatographic Analysis. Available from: [Link]

• MetwareBio. (n.d.). Eicosanoids: Comprehensive Guide to Biosynthesis, Metabolism. Available from: [Link]

• Powell, W. S. (1987). Precolumn extraction and reversed-phase high-pressure liquid chromatography of prostaglandins and leukotrienes. Anal Biochem, 164(1), 117-31. Available from: [Link]

• Yang, F., Li, Y., Ma, Y., et al. (2022). Simultaneous profiling and quantification of 25 eicosanoids in human serum by ultrahigh-performance liquid chromatography coupled to tandem mass spectrometry. Sci Rep, 12(1), 18939. Available from: [Link]

• Blair, I. A. (2008). Targeted quantitative analysis of eicosanoid lipids in biological samples using liquid chromatography-tandem mass spectrometry. Prostaglandins Other Lipid Mediat, 85(1-2), 1-8. Available from: [Link]

• Gael, V. (2023). Exploring Eicosanoids: Understanding the Significance of Concentr. Journal of Analytical and Bioanalytical Chemistry, 4(4). Available from: [Link]

• Martin-Venegas, R., et al. (2014). Liquid chromatography-tandem mass spectrometry analysis of eicosanoids and related compounds in cell models. J Chromatogr B Analyt Technol Biomed Life Sci, 964, 22-30. Available from: [Link]

• Welsh, T. N., et al. (2007). Optimization of a solid phase extraction procedure for prostaglandin E2, F2 alpha and their tissue metabolites. Prostaglandins Other Lipid Mediat, 83(4), 304-10. Available from: [Link]

• Vaitkeviciute, R., et al. (2023). Consecutive Recovery of Bioactive Substances from Desmodium canadense at Different Plant Vegetation Phases by Green Extraction with Supercritical CO2 and Increasing Polarity Pressurized Liquids. Molecules, 28(23), 7793. Available from: [Link]

• de Oliveira, A. C., et al. (2014). Development and validation of an extraction method for the determination of pro-inflammatory eicosanoids in human plasma using liquid chromatography-tandem mass spectrometry. J Chromatogr B Analyt Technol Biomed Life Sci, 964, 137-43. Available from: [Link]

• Al-Soud, W. A., et al. (2021). Investigation of stationary phases performance for eicosanoids profiling in RP-HPLC. J Chromatogr B Analyt Technol Biomed Life Sci, 1181, 122904. Available from: [Link]

• AK LECTURES. (2019). Synthesis of eicosanoids (prostaglandins, thromboxane, leukotrienes). YouTube. Available from: [Link]

• ResearchGate. (2015). What could be the reason for protein degradation during sample preparation?. Available from: [Link]

• Lee, K. C., & DeLuca, P. P. (1984). Simultaneous determination of prostaglandins E1, A1 and B1 by reversed-phase high-performance liquid chromatography for the kinetic studies of prostaglandin E1 in aqueous solution. J Chromatogr, 294, 249-57. As cited in Thakare, R., Chhonker, Y.S., Gautam, N., et al. (2018). Biomed.

• Buczynski, M. W., et al. (2009). Modern Methods of Sample Preparation for the Analysis of Oxylipins in Biological Samples. J Lipid Res, 50(6), 1015-1038. Available from: [Link]

• ResearchGate. (n.d.). Influence of pH on eicosanoid separation through Accucore C30. Available from: [Link]

• Maddipati, K. R., & Zhou, S. L. (2011). Stability and Analysis of Eicosanoids and Docosanoids in Tissue Culture Media. Prostaglandins Other Lipid Mediat, 94(1-2), 59-72. Available from: [Link]

• Serhan Laboratory. (n.d.). Specialized Pro-Resolving Mediators and Eicosanoids- A Preferred Solid-Phase Extraction Protocol from Tissues and Biological Fluids. Available from: [Link]

• Tam, V. C., et al. (2021). Roles of Eicosanoids in Regulating Inflammation and Neutrophil Migration as an Innate Host Response to Bacterial Infections. Infect Immun, 89(6), e00705-20. Available from: [Link]

• Bio-Rad Laboratories. (2015). Four Tips for Minimizing Protein Degradation During Sample Preparation. YouTube. Available from: [Link]

• Zhao, H., et al. (2008). Effects of Various Temperatures and pH Values on the Extraction Yield of Phenolics from Litchi Fruit Pericarp Tissue and the Antioxidant Activity of the Extracted Anthocyanins. Molecules, 13(7), 1599-1612. Available from: [Link]

• Alvarez, L., & Richa, R. (2009). Inhibition of unwanted proteolysis during sample preparation: evaluation of its efficiency in challenge experiments. Electrophoresis, 30(10), 1640-7. Available from: [Link]

• Wikipedia. (n.d.). Eicosanoid. Available from: [Link]

• Murphy, R. C. (2001). Analysis of eicosanoids and related lipid mediators using mass spectrometry. Chem Rev, 101(2), 479-509.

• LCGC International. (2021). Understanding and Improving Solid-Phase Extraction. Available from: [Link]

• ResearchGate. (n.d.). Effect of pH on the extraction efficiency. Available from: [Link]

• Bio-Rad. (n.d.). Protein Sample Preparation. Available from: [Link]

• SCION Instruments. (2023). How Can We Improve Our Solid Phase Extraction Processes?. Available from: [Link]

• ResearchGate. (2025). Avoiding Proteolysis During Protein Purification. Available from: [Link]

Sources

• 1. Quantification of eicosanoids and their metabolites in biological matrices: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Simultaneous LC–MS/MS analysis of eicosanoids and related metabolites in human serum, sputum and BALF - PMC [pmc.ncbi.nlm.nih.gov]
• 3. welchlab.com [welchlab.com]
• 4. arborassays.com [arborassays.com]
• 5. Optimization of a solid phase extraction procedure for prostaglandin E2, F2 alpha and their tissue metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Simultaneous profiling and quantification of 25 eicosanoids in human serum by ultrahigh-performance liquid chromatography coupled to tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 7. caymanchem.com [caymanchem.com]
• 8. serhanlab.bwh.harvard.edu [serhanlab.bwh.harvard.edu]
• 9. diposit.ub.edu [diposit.ub.edu]
• 10. How Can We Improve Our Solid Phase Extraction Processes? [scioninstruments.com]
• 11. Eicosanoids: Comprehensive Guide to Biosynthesis, Metabolism [metwarebio.com]
• 12. chromatographyonline.com [chromatographyonline.com]

Addressing co-elution of lipid isomers in chromatography.

Technical Support Center for Advanced Lipidomics

Current Status: Operational Lead Scientist: Dr. Aris Thorne, Senior Application Scientist Topic: Resolving Co-elution of Lipid Isomers (Geometric, Positional, and sn-Isomers)

Executive Summary: The Isomer Challenge

This guide provides validated workflows to resolve three critical isomer classes:

• Geometric Isomers: cis (Z) vs. trans (E) double bonds.

• Double Bond (DB) Positional Isomers: e.g.,

  9 vs. 11.

• sn-Positional Isomers: sn-1 vs. sn-2 acyl chain attachment.

Chromatographic Strategy: Beyond Standard C18

User Question: "My C18 column separates lipid classes well, but I suspect co-elution of cis/trans isomers in my fatty acid analysis. How do I fix this?"

The Solution: Shape Selectivity & Orthogonality

Standard C18 columns rely on hydrophobic interaction based on carbon number and unsaturation count. They lack the shape selectivity required to distinguish the subtle "kink" of a cis bond from the linear geometry of a trans bond.

Comparative Analysis of Stationary Phases

Feature	C18 (Standard)	C30 (High Shape Selectivity)	Silver-Ion (Ag+)	SFC (Supercritical Fluid)
Primary Mechanism	Hydrophobicity	Hydrophobicity + Steric Recognition	-electron Complexation	Adsorption/Partition
Best For	General Profiling	Geometric Isomers (cis/trans)	DB Number & Geometry	Speed & Polar Lipids
Isomer Resolution	Low	High	Very High	High
Mobile Phase	MeOH/IPA/H2O	MeOH/IPA/H2O	Hexane/Acetonitrile (NP)	CO2 + MeOH
Key Limitation	Co-elution of isomers	Longer equilibration times	Incompatible with some MS sources	Requires dedicated hardware

Protocol 1: Implementing C30 Chromatography for Geometric Isomers

Objective: Resolve cis-18:1 vs. trans-18:1 PC isomers.

• Column: Acclaim C30 (Thermo) or Develosil C30-UG, 2.1 x 150 mm, 3 µm.

• Mobile Phase A: 60:40 Acetonitrile:Water + 10 mM Ammonium Formate + 0.1% Formic Acid.

• Mobile Phase B: 90:10 Isopropanol:Acetonitrile + 10 mM Ammonium Formate + 0.1% Formic Acid.

• Gradient: Slower ramp than C18. 0-50% B in 10 min, hold to 20 min.

• Why it works: The longer C30 alkyl chains order themselves more rigidly, creating "slots" that discriminate against the bulky "kink" of cis isomers, causing them to elute earlier than the linear trans isomers [1, 2].

Advanced Workflow: Ion Mobility & Derivatization

User Question: "I need to pinpoint the exact location of a double bond in a phospholipid. MS/MS just gives me headgroup fragments. What now?"

The Solution: Paternò–Büchi (PB) Derivatization

Collision-Induced Dissociation (CID) often fails to fragment the rigid fatty acyl chain enough to localize double bonds. The Paternò–Büchi reaction uses UV light to react the lipid alkene with a ketone (acetone), forming a metastable oxetane ring. Upon fragmentation, this ring breaks at specific diagnostic masses.

Protocol 2: Online Paternò–Büchi (PB) Reaction

Mechanism: [2+2] photocycloaddition. Reagents: Acetone (HPLC grade).

• Setup: Modify the ESI source to include a low-pressure mercury lamp or UV LED (254 nm) irradiating the electrospray plume.

• Infusion: Mix lipid extract with 50-70% Acetone (v/v) post-column or via T-junction.

• Reaction: As ions form in the UV zone, the acetone reacts with the C=C double bond to form an oxetane.

• MS/MS: Isolate the lipid precursor + 58 Da (Acetone mass). Fragment using CID.

• Data Analysis: Look for mass shifts of +26 Da and +32 Da from the alkene cleavage, which pinpoint the DB location [4, 5].

Visualization: Isomer Resolution Decision Tree

Caption: Decision matrix for selecting the correct separation modality based on lipid isomer class.

Troubleshooting & FAQs

Issue: "I see peak broadening, not separation."

Diagnosis: This is often "hidden" co-elution where isomers have slightly different retention times but not enough resolution (

). Fix:

• Temperature Control: Lower the column temperature (e.g., to 10-20°C). Isomer separation is often enthalpy-driven; lower temperatures increase selectivity (

  ) for shape-constrained isomers [1].

• Switch Modifier: If using MeOH in SFC, switch to Acetonitrile. ACN acts as a weaker solvent in RPLC but can induce different dipole interactions in SFC [3].

Issue: "My software identifies the wrong isomer."

Diagnosis: Most lipidomics software defaults to the most common isomer (e.g., sn-1 16:0, sn-2 18:1) without empirical evidence. Validation Protocol:

• Retention Time Locking: Run pure synthetic standards of both isomers. Note the Relative Retention Time (RRT).

• CCS Validation: If using Ion Mobility, calculate the Collision Cross Section (CCS).[1][2] Compare experimental CCS with library values (e.g., LipidCCS). Isomers often differ by 2-5% in CCS [6].

FAQ: sn-Positional Isomers

Q: Can I distinguish sn-1 vs sn-2 isomers without Ion Mobility? A: Yes, but with lower confidence. In negative ion mode (ESI-), the fatty acid at the sn-2 position is more labile.

• Rule: The product ion intensity of the FA at sn-2 is generally higher than that of sn-1.

• Calculation: Calculate the ratio of

  / . Calibrate this ratio using standards, as it is instrument-dependent [7].

References

• Separation of Cis-Trans Phospholipid Isomers Using Reversed Phase LC with High Resolution MS Detection. ResearchGate. Available at:

• Use of C30 as a General-Purpose Stationary Phase for a Broad Range of Applications. Fisher Scientific. Available at:

• Supercritical fluid chromatography-mass spectrometry methods for lipidomics profiling. Agilent Technologies. Available at:

• Pinpointing Double Bonds in Lipids by Paternò-Büchi Reactions and Mass Spectrometry. ResearchGate. Available at:

• Novel Aza-Paternò-Büchi Reaction Allows Pinpointing Carbon–Carbon Double Bonds in Unsaturated Lipids. ACS Publications. Available at:

• Integrating the potential of ion mobility spectrometry-mass spectrometry in the separation and structural characterisation of lipid isomers. PubMed Central. Available at:

• Effective Liquid Chromatography–Trapped Ion Mobility Spectrometry–Mass Spectrometry Separation of Isomeric Lipid Species. ACS Publications. Available at:

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• 2. Ion-Mobility Mass Spectrometry for Lipidomics Applications | Springer Nature Experiments [experiments.springernature.com]

Navigating Calibration Curve Challenges in Targeted Lipidomics: A Technical Support Guide

Welcome to the Technical Support Center for Targeted Lipidomics. This guide is designed for researchers, scientists, and drug development professionals to navigate the common and often complex issues encountered with calibration curves in quantitative lipid analysis. As a senior application scientist, my goal is to provide not just procedural steps, but the underlying scientific reasoning to empower you to build robust, accurate, and reliable assays. Here, we will dissect problems, understand their root causes, and implement effective, validated solutions.

Section 1: Frequently Asked Questions (FAQs) - The Fundamentals of a Good Calibration Curve

This section addresses the foundational questions that are critical for establishing a valid calibration curve.

Q1: My calibration curve is non-linear. What are the potential causes and how can I fix it?

Non-linearity is a frequent observation in LC-MS-based lipidomics and can stem from multiple sources. A linear response is always preferred for simplicity and accuracy, but when non-linearity occurs, it's crucial to diagnose the cause rather than defaulting to a non-linear regression model.

Common Causes of Non-Linearity:

• Detector Saturation: At high analyte concentrations, the mass spectrometer's detector can become saturated, leading to a plateauing of the signal response. This is one of the most common reasons for non-linearity at the upper end of the curve.[1][2]

• Ionization Effects: In the electrospray ionization (ESI) source, competition for ionization can occur at high concentrations, leading to a less-than-proportional increase in signal. This is a form of matrix effect where the analyte itself becomes the interfering component.[1]

• In-source Fragmentation and Dimer Formation: At higher concentrations, some lipids may be more prone to in-source fragmentation or the formation of dimers and multimers, which can divert signal from the intended precursor ion.[1][3]

• Isotopic Effects: At high concentrations, the contribution of naturally occurring heavy isotopes (e.g., ¹³C) to the signal of the next mass unit (M+1, M+2) can become significant and may interfere with the quantification of other analytes or internal standards if not properly resolved.[1]

• Incorrect Standard Preparation: Errors in the serial dilution of your calibration standards are a common, non-instrumental cause of non-linearity.

Troubleshooting Workflow for Non-Linearity:

Caption: Troubleshooting workflow for non-linear calibration curves.

Expert Insight: Before resorting to a quadratic or other non-linear fit, always try to achieve linearity by adjusting the concentration range. Regulatory bodies like the FDA prefer linear models when possible for bioanalytical methods.[3] If non-linearity persists after troubleshooting, a quadratic fit (y = ax² + bx + c) can be considered, but it must be rigorously validated to ensure accuracy across the full range.[1]

Q2: How do I properly select and use internal standards for targeted lipidomics?

Internal standards (IS) are the cornerstone of accurate quantification in mass spectrometry. They are essential for correcting for variability in sample preparation, injection volume, and instrument response.

Key Requirements for Internal Standards:

• Structural Similarity: An ideal IS is a stable isotope-labeled version of the analyte (e.g., ¹³C- or ²H-labeled). This ensures it has nearly identical chemical and physical properties, and thus behaves similarly during extraction and ionization.[4][5]

• Not Naturally Present: The IS should not be present in the biological samples being analyzed.[6]

• Co-elution: The IS should co-elute with the analyte to experience the same matrix effects.

• Appropriate Concentration: The amount of IS added should result in a signal intensity that is within the linear dynamic range of the instrument and ideally, close to the expected concentration of the analyte in the samples.

Levels of Internal Standard Matching:

Level	Type of Internal Standard	Rationale & Use Case
Gold Standard	Stable Isotope-Labeled Analyte	Identical chemical and physical properties. Corrects for all stages of sample handling and analysis.[4][5]
Silver Standard	Lipid of the same class with different chain length/saturation	Similar extraction and ionization behavior. Used when a stable isotope-labeled standard is unavailable.[4]
Bronze Standard	Lipid from a different class	Not ideal, but can be used for semi-quantitative or relative quantification if it has similar ionization efficiency.

Expert Insight: For broad, targeted lipidomics panels, using a mixture of stable isotope-labeled internal standards representing different lipid classes is a common and effective strategy.[7] This approach, often referred to as using a "cocktail" of internal standards, helps to account for the diverse physicochemical properties of different lipid classes.

Q3: My results show high variability between replicate injections. What should I investigate?

High variability, or poor precision, can undermine the confidence in your quantitative results. The coefficient of variation (%CV) is a key metric for assessing this. For bioanalytical methods, the %CV for calibration standards and quality controls should typically be within ±15% (or ±20% at the Lower Limit of Quantitation, LLOQ).[8]

Potential Sources of Imprecision:

• Sample Preparation Inconsistency:

  • Pipetting Errors: Inaccurate or inconsistent pipetting during standard dilution, sample extraction, or IS spiking.

  • Incomplete Extraction: Inconsistent recovery of lipids from the biological matrix.

  • Evaporation: Loss of solvent during sample processing.

• LC-MS System Instability:

  • Fluctuating Spray Stability: An unstable electrospray will lead to a highly variable ion signal.

  • Column Degradation: A loss of chromatographic performance can lead to peak shape distortion and inconsistent integration.

  • Injector Issues: Inconsistent injection volumes due to worn seals or blockages in the autosampler.

• Data Processing Errors:

  • Inconsistent Peak Integration: Poorly defined integration parameters can lead to variability in peak area calculations, especially for low-abundance analytes.

Troubleshooting Protocol for High %CV:

• System Suitability Check: Before running a batch, inject a standard solution multiple times (e.g., 5-6 times) and check the %CV of the peak area and retention time. This will isolate instrument performance from sample preparation variability.

• Review Chromatograms: Manually inspect the chromatograms of the variable replicates. Look for issues like peak splitting, tailing, or shouldering, which could indicate a chromatographic problem.

• Verify Sample Preparation Steps: Re-evaluate your sample preparation protocol. Consider using automated liquid handlers for critical steps to improve precision.[3]

• Check Internal Standard Response: Assess the peak area of your internal standard across the entire batch. A stable IS response suggests that the injection and spray stability are consistent. Significant drift or random variation in the IS signal points to a problem with the LC-MS system.

Section 2: Advanced Troubleshooting - Tackling Complex Issues

This section delves into more challenging problems that require a deeper understanding of the analytical system.

Q4: I suspect matrix effects are impacting my results. How can I diagnose and mitigate them?

Matrix effects are the alteration of ionization efficiency (suppression or enhancement) of an analyte due to the presence of co-eluting compounds from the sample matrix.[9] In lipidomics, phospholipids are a common source of matrix effects.[9]

Diagnosing Matrix Effects:

A common method to assess matrix effects involves a post-extraction spike experiment:

• Prepare three sets of samples:

  • Set A: A neat solution of the analyte and IS in solvent.

  • Set B: A blank matrix extract (e.g., extracted plasma with no analyte or IS).

  • Set C: The blank matrix extract from Set B, spiked with the analyte and IS at the same concentration as Set A.

• Calculate the Matrix Effect (ME):

  • ME (%) = (Peak Area in Set C / Peak Area in Set A) * 100

  • An ME < 100% indicates ion suppression.

  • An ME > 100% indicates ion enhancement.

Caption: Workflow for assessing matrix effects.

Mitigation Strategies:

• Chromatographic Separation: Improve the separation of your analytes from the bulk of the matrix components, particularly phospholipids. Methods like Hydrophilic Interaction Liquid Chromatography (HILIC) can be effective.[10]

• Sample Dilution: Diluting the sample can reduce the concentration of interfering matrix components, thereby lessening their impact on ionization.

• Improved Sample Cleanup: Employ more rigorous sample extraction techniques, such as solid-phase extraction (SPE), to remove interfering compounds before analysis.

• Use of Stable Isotope-Labeled Internal Standards: As mentioned earlier, a co-eluting stable isotope-labeled IS is the most effective way to compensate for matrix effects, as both the analyte and the IS will be suppressed or enhanced to the same degree.[5]

Q5: My calibration curve shows heteroscedasticity. What is it, and should I use a weighted regression?

Heteroscedasticity refers to the situation where the variance of the error in the model is not constant across the range of concentrations.[11] In practical terms, you'll see that the absolute error of your calibration points increases as the concentration increases. This is very common in analytical data.

Identifying Heteroscedasticity:

Plot the residuals (the difference between the measured and calculated response) against the concentration. If you see a "funnel" or "cone" shape, where the spread of the residuals increases with concentration, you have heteroscedasticity.

Why Ordinary Least Squares (OLS) is Not Ideal:

OLS regression gives equal importance (weight) to every data point. When heteroscedasticity is present, the points at the higher end of the curve, which have more error, will have an undue influence on the regression line. This can lead to significant inaccuracy, especially when quantifying low-concentration samples.

Solution: Weighted Least Squares (WLS) Regression:

WLS regression applies a weight to each data point, giving less influence to the points with higher variance (i.e., the high-concentration standards).[12][13] Common weighting factors include:

• 1/x: This factor applies a weight that is inversely proportional to the concentration.

• 1/x²: This applies an even stronger weight against the higher concentration points.

• 1/y or 1/y²: Uses the measured response instead of the concentration for weighting.

Decision Table for Regression Model:

Observation	Data Characteristic	Recommended Regression Model	Rationale
Homoscedasticity	Residuals are randomly scattered with constant variance.	Ordinary Least Squares (OLS)	Simplest model, provides the best fit when assumptions are met.
Heteroscedasticity	Variance of residuals increases with concentration.	Weighted Least Squares (WLS)	Improves accuracy, especially at the lower end of the curve, by down-weighting the more variable high-concentration points.[14]
Consistent Curvature	Data shows a clear, non-linear trend.	Quadratic (with weighting if heteroscedastic)	Can accurately model non-linear detector or ionization responses.[1]

Expert Insight: The use of a 1/x or 1/x² weighted linear regression is a standard and highly recommended practice in bioanalytical method validation to counteract heteroscedasticity and improve accuracy at the LLOQ.[8]

Section 3: Protocols and Best Practices

Protocol: Preparation of Calibration Standards

Accurate preparation of calibration standards is fundamental to the entire quantitative workflow.

Materials:

• High-purity certified lipid standards

• Class A volumetric flasks

• Calibrated pipettes

• High-purity solvents

Procedure:

• Prepare a Primary Stock Solution: Accurately weigh a known amount of the lipid standard and dissolve it in a precise volume of an appropriate solvent in a volumetric flask. This should be done at a high concentration to minimize weighing errors.

• Create a Working Stock Solution: Dilute the primary stock solution to a more manageable concentration for preparing the calibration curve.

• Perform Serial Dilutions: Use the working stock solution to prepare a series of at least 6-8 calibration standards that bracket the expected concentration range of your samples.[15] Ensure that the lowest standard is at the LLOQ and the highest is at the ULOQ.

• Spike into Matrix (if applicable): For the most accurate quantification, calibration standards should be prepared in the same biological matrix as the samples (e.g., plasma, serum) from which the endogenous analyte has been removed.[3]

• Add Internal Standard: Add a constant, known amount of the internal standard to every calibrator, quality control sample, and unknown sample.[4]

Self-Validation Check: After preparing the standards, run them on the LC-MS system. The coefficient of determination (R²) should be >0.99.[16] However, do not rely on R² alone. Always visually inspect the curve and the residual plot to ensure a good fit.

References

• Annesley, T. M. (2003). "Calibration Practices in Clinical Mass Spectrometry: Review and Recommendations." Clinical Chemistry, 49(7), 1051-1054. [Link]

• Reddit discussion on non-linear response in chromatography. (n.d.). r/CHROMATOGRAPHY. [Link]

• Koal, T., et al. (2022). "Validation of a multiplexed and targeted lipidomics assay for accurate quantification of..." Journal of Lipid Research, 63(6), 100211. [Link]

• Rakusanova, S., & Cajka, T. (2024). "Tips and tricks for LC–MS-based metabolomics and lipidomics analysis." Trends in Analytical Chemistry, 180, 117869. [Link]

• Yamada, T., et al. (2023). "Quality Control of Targeted Plasma Lipids in a Large-Scale Cohort Study Using Liquid Chromatography–Tandem Mass Spectrometry." Metabolites, 13(4), 548. [Link]

• Lipidomics Standards Initiative. (n.d.). "Lipid Species Quantification." [Link]

• Yang, K., & Han, X. (2016). "Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry – What, how and why?" Mass Spectrometry Reviews, 35(3), 390-403. [Link]

• Patterson, N. H., et al. (2017). "Uncovering Matrix Effects on Lipid Analyses in MALDI Imaging Mass Spectrometry Experiments." Journal of The American Society for Mass Spectrometry, 28(9), 1971-1980. [Link]

• Martin, J., Gracia, A., & Asuero, A. (2017). "Fitting Nonlinear Calibration Curves: No Models Perfect." Journal of Analytical Sciences, Methods and Instrumentation, 7, 1-17. [Link]

• National Measurement Laboratory. (2003). "Preparation of Calibration Curves - A Guide to Best Practice." [Link]

• Ulmer, C. Z., et al. (2020). "The Hitchhiker's Guide to Untargeted Lipidomics Analysis: Practical Guidelines." Metabolites, 10(4), 152. [Link]

• Burla, B., et al. (2018). "Analytical Considerations of Stable Isotope Labelling in Lipidomics." Metabolites, 8(4), 83. [Link]

• European Medicines Agency. (2022). "ICH guideline M10 on bioanalytical method validation and study sample analysis." [Link]

• Klose, C., et al. (2019). "Machine learning of human plasma lipidomes for obesity estimation in a large population cohort." PLoS Computational Biology, 15(10), e1007425. [Link]

• ResearchGate. (n.d.). "Calibration curves for targeted metabolomics." [Link]

• ResearchGate. (n.d.). "Effect of normalization methods on heteroscedasticity in the data." [Link]

• Ovčačíková, M., et al. (2018). "Nano-LC/NSI MS Refines Lipidomics by Enhancing Lipid Coverage, Measurement Sensitivity, and Linear Dynamic Range." Analytical Chemistry, 90(12), 7337-7344. [Link]

• Wang, X., & Wang, B. (2021). "Weighted Least Squares Regression with the Best Robustness and High Computability." Entropy, 23(3), 325. [Link]

• PubMed. (2017). "Uncovering matrix effects on lipid analyses in MALDI imaging mass spectrometry experiments." [Link]

• Waters Corporation. (n.d.). "LipidQuan Method Reference Guide: Analysis of Lipids in Plasma and Serum Samples by LC-MS/MS." [Link]

• ResearchGate. (n.d.). "Matrix effect on lipid detection." [Link]

• Analytical Methods (RSC Publishing). (2019). "Advantages of using biologically generated 13C-labelled multiple internal standards for stable isotope-assisted LC-MS-based lipidomics." [Link]

• The Column. (2018). "Tips & Tricks GPC/SEC: How Do Calibration Curves Influence GPC/SEC Results?" [Link]

• Yang, K., & Han, X. (2012). "Strategies to improve/eliminate the limitations in shotgun lipidomics." Journal of Lipid Research, 53(10), 1976-1985. [Link]

• Wikipedia. (n.d.). "Weighted least squares." [Link]

• ResearchGate. (2013). "Systematic evaluation of the root cause of non-linearity in liquid chromatography/tandem mass spectrometry bioanalytical assays and strategy to predict and extend the linear standard curve range." [Link]

• Lab Manager. (2022). "How to Make a Calibration Curve: A Step-by-Step Guide." [Link]

• LIPID MAPS. (2007). "Internal standards for lipidomic analysis." [Link]

• Statistics By Jim. (n.d.). "Weighted Least Squares (WLS) Explained." [Link]

• Taylor & Francis. (2011). "Phospholipid-Based Matrix Effects in LC–MS Bioanalysis." [Link]

• European Medicines Agency. (n.d.). "ICH M10 on bioanalytical method validation." [Link]

• Waters Corporation. (n.d.). "LipidQuan Method Reference Guide: Analysis of Lipids in Plasma and Serum Samples by LC-MS/MS." [Link]

• Spectroscopy Online. (2008). "Quantitative Mass Spectrometry Part IV: Deviations from Linearity." [Link]

• YouTube. (2018). "Mass Spectrometric Approaches to Lipidomic Studies." [Link]

• ResearchGate. (2024). "Challenges in Lipidomics Biomarker Identification: Avoiding the Pitfalls and Improving Reproducibility." [Link]

• AIP Publishing. (2020). "Investigating matrix effects of different combinations of lipids and peptides on TOF-SIMS data." [Link]

• Statistics Online. (n.d.). "13.1 - Weighted Least Squares." [Link]

• PubMed Central. (2021). "Tutorial on Lipidomics." [Link]

• U.S. Food and Drug Administration. (2018). "Bioanalytical Method Validation Guidance for Industry." [Link]

• U.S. Department of Health and Human Services. (2025). "Bioanalytical Method Validation for Biomarkers Guidance." [Link]

• ACS Publications. (2018). "Stable Isotope-Labeled Lipidomics to Unravel the Heterogeneous Development Lipotoxicity." [Link]

• Outsourced Pharma. (2023). "FDA Adopts ICH Final Guidance On Bioanalytical Method Validation." [Link]

• ResearchGate. (2018). "Analytical Considerations of Stable Isotope Labelling in Lipidomics." [Link]

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• 1. Calibration Practices in Clinical Mass Spectrometry: Review and Recommendations - PMC [pmc.ncbi.nlm.nih.gov]
• 2. reddit.com [reddit.com]
• 3. Validation of a multiplexed and targeted lipidomics assay for accurate quantification of lipidomes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. lipidomicstandards.org [lipidomicstandards.org]
• 5. Analytical Considerations of Stable Isotope Labelling in Lipidomics - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry – What, how and why? - PMC [pmc.ncbi.nlm.nih.gov]
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• 12. Weighted least squares - Wikipedia [en.wikipedia.org]
• 13. statisticsbyjim.com [statisticsbyjim.com]
• 14. Weighted Least Squares Regression with the Best Robustness and High Computability [mdpi.com]
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Enhancing the stability of Methyl 3-hydroxyeicosatrienoate solutions.

The following guide serves as a specialized Technical Support Center for researchers working with Methyl 3-hydroxyeicosatrienoate . This document is structured to provide immediate, actionable protocols backed by mechanistic chemical insights.

Status: Operational | Role: Senior Application Scientist | Topic: Stability & Handling

Executive Summary: The Stability Matrix

Methyl 3-hydroxyeicosatrienoate is a polyunsaturated fatty acid (PUFA) derivative characterized by three distinct stability threats:

• The Triene System (C=C bonds): Highly susceptible to autoxidation and free radical attack.

• The Methyl Ester Moiety: Prone to hydrolysis (in water) or transesterification (in nucleophilic alcohols).

• The 3-Hydroxy Group: Vulnerable to dehydration or, following hydrolysis, lactonization.

Immediate Action Required: If your vial is currently open on the benchtop without an inert gas overlay, STOP . Purge with Argon immediately and cap it.

Core Stability Factors (The "Why")

To preserve this molecule, you must understand the mechanisms of its destruction.

A. Autoxidation (The Primary Threat)

The methylene groups interrupting the double bonds (bis-allylic positions) are "soft targets" for oxygen. Once a hydrogen atom is abstracted, the molecule enters a self-propagating radical chain reaction, leading to hydroperoxides, chain cleavage, and yellowing.

• Mitigation: Exclusion of oxygen is non-negotiable.

B. Hydrolysis & Transesterification

The methyl ester is stable in anhydrous organic solvents. However, the presence of water (even atmospheric moisture) can catalyze hydrolysis back to the free acid (3-hydroxyeicosatrienoic acid).

• Risk: Free acids are more polar and can precipitate or interact differently in LC-MS assays.

• Mitigation: Use anhydrous solvents and store in glass.

C. 3-Hydroxy Instability

While less reactive than the alkene chain, the 3-hydroxy group can undergo beta-elimination (dehydration) under acidic conditions or high heat, forming an

-unsaturated ester.

Visualization: Degradation Pathways

The following diagram illustrates the chemical fate of Methyl 3-hydroxyeicosatrienoate if mishandled.

Figure 1: Mechanistic degradation pathways showing oxidative (red) and hydrolytic (green) risks.

Standard Operating Procedure (SOP): Handling & Storage

Objective: Maintain purity >98% over 12 months.

Phase 1: Initial Receipt & Solubilization

Most standards arrive as a neat oil or an ethanolic solution.

• Solvent Choice:

  • Recommended: Ethanol (anhydrous) or Methyl Acetate.

  • Avoid: DMSO (difficult to remove), Methanol (risk of transesterification if traces of catalyst are present), Water (hydrolysis).

• Concentration: Prepare stock solutions at 100 µg/mL to 1 mg/mL . Higher concentrations are actually more stable due to self-shielding effects against oxidation.

Phase 2: Aliquoting (The "Golden Rule")

Never store the bulk bottle after multiple openings.

• Vials: Use Amber Glass vials (Class 1 borosilicate) with Teflon (PTFE)-lined screw caps. Never use plastic tubes (Eppendorf); lipids leach plasticizers and stick to the walls.

• Aliquot Volume: Aliquot into single-use volumes (e.g., 50 µL or 100 µL) to avoid freeze-thaw cycles.

Phase 3: The Argon Purge

Before closing any vial, you must displace the air.

• Gas Source: High-purity Argon (heavier than air) is superior to Nitrogen.

• Technique: Direct a gentle stream of Argon down the side of the vial for 15–20 seconds. You should see the solvent surface ripple slightly.

• Seal: Cap immediately while the gas is still flowing (if safe/feasible) or seconds after removing the nozzle.

Phase 4: Storage Conditions

Parameter	Specification	Reason
Temperature	-80°C (Preferred)	Stops chemical kinetics. -20°C is acceptable for <3 months.
Light	Darkness	UV light catalyzes radical formation.
Hygrometry	Dry	Prevents hydrolysis. Use desiccators if possible.

Troubleshooting & FAQs

Q1: My solution has turned a faint yellow color. Is it still usable?

• Diagnosis: Yellowing is the hallmark of oxidative polymerization . The "triene" system has cross-linked.

• Verdict: Discard. The concentration of the intact molecule is compromised, and the presence of peroxides will artifactually alter biological assays (e.g., inducing inflammation).

Q2: Can I evaporate the solvent to concentrate the sample?

• Answer: Yes, but proceed with extreme caution.

• Protocol: Use a stream of Nitrogen or Argon. Do not use a rotary evaporator with heat. Heat + Vacuum = Dehydration of the 3-hydroxy group.

• Critical: Never evaporate to complete dryness if possible. A thin film of lipid on glass is maximally exposed to oxygen. Resuspend immediately.

Q3: I see a "split peak" on my HPLC chromatogram.

• Diagnosis: This often indicates isomerization of the double bonds (cis-to-trans) or migration of the double bonds, often caused by light exposure or trace acid traces in the solvent.

• Check: Ensure your mobile phase pH is neutral (unless the method requires otherwise) and your autosampler is cooled to 4°C.

Q4: Can I store the solution in DMSO?

• Answer: Not recommended for long-term storage.[1][2][3]

• Reason: DMSO is hygroscopic (absorbs water from air), which promotes hydrolysis of the methyl ester. Furthermore, DMSO is difficult to remove if you need to change solvents later. Use Ethanol for storage; dilute into DMSO only immediately before the biological assay.

Workflow Visualization: Safe Aliquoting

Figure 2: The "Zero-Oxidation" workflow for aliquoting sensitive lipid standards.

References

• Avanti Polar Lipids. (n.d.). Storage and Handling of Lipids. Retrieved from [Link]

• Christie, W. W. (1993). Preparation of Ester Derivatives of Fatty Acids for Chromatographic Analysis. The Lipid Web. Retrieved from [Link]

• Porter, N. A., et al. (1995). Mechanisms of free radical oxidation of unsaturated lipids. Lipids, 30(4), 277–290.

Sources

• 1. avantiresearch.com [avantiresearch.com]
• 2. stratech.co.uk [stratech.co.uk]
• 3. avantiresearch.com [avantiresearch.com]

Reference Data & Comparative Studies

Comparing the biological activity of 3(R)- vs 3(S)-hydroxyeicosatrienoate.

The following guide provides a technical comparison of the biological activities of 3(R)- and 3(S)-hydroxyeicosatrienoate. This analysis focuses on their stereochemical distinction as signaling lipids (oxylipins) in fungal and algal systems, and their potential immunomodulatory roles in mammalian biology.

Executive Summary

3-Hydroxyeicosatrienoate (3-HETrE) is a bioactive oxylipin derived from the incomplete mitochondrial

-oxidation of eicosatrienoic acid precursors (such as DGLA or Mead Acid).[1]

The biological activity is strictly stereoselective:

• 3(R)-Hydroxyeicosatrienoate: The natural, bioactive enantiomer . It functions as a potent morphogenic signal in marine algae (e.g., Neodilsea yendoana) and a sexual cycle regulator in pathogenic yeasts (Dipodascopsis, Candida). In mammalian systems, the 3(R)-hydroxy motif allows it to mimic arachidonic acid, serving as a substrate for COX-2 to generate pro-inflammatory mediators.[1]

• 3(S)-Hydroxyeicosatrienoate: The unnatural, synthetic enantiomer . It typically exhibits significantly reduced biological potency or acts as a competitive inhibitor in receptor-mediated pathways.[1] It is primarily used as a stereochemical probe in structure-activity relationship (SAR) studies.[1]

Chemical Identity & Stereochemistry

The biological function of 3-HETrE hinges on the orientation of the hydroxyl group at the C-3 position.[1]

Feature	3(R)-Hydroxyeicosatrienoate	3(S)-Hydroxyeicosatrienoate
Configuration	Natural (D-isomer equivalent in fatty acid nomenclature).[1]	Unnatural (L-isomer equivalent).[1]
Origin	Enzymatic: Formed via incomplete mitochondrial -oxidation (3-hydroxyacyl-CoA intermediate).[1]	Synthetic: Produced via chiral chemical synthesis (e.g., acetate aldol reactions).[1]
Key Precursors	Dihomo- -linolenic acid (DGLA, 20:3 n-6) or Mead Acid (20:3 n-9).[1]	Synthetic precursors.[1]
Physical State	Chiral oil; specific rotation is negative (typically).[1]	Chiral oil; specific rotation is positive.[1]

Biological Activity Comparison

A. Fungal & Algal Signaling (Primary Domain)

In eukaryotic microbes, 3-hydroxy oxylipins act as "lubricants" for the sexual cycle and morphogenesis. The 3(R) stereochemistry is critical for receptor recognition.

• Mechanism: The 3(R)-isomer is incorporated into complex lipids (e.g., Yendolipin ) or secreted as free acids to regulate cell aggregation and spore release.

• Data Insight: In Dipodascopsis uninucleata, the production of 3(R)-hydroxy fatty acids is aspirin-sensitive. Treatment with aspirin blocks the formation of the 3(R) isomer, inhibiting the sexual cycle. The 3(S) isomer cannot rescue this phenotype, indicating a "lock-and-key" receptor mechanism.

B. Mammalian Immunomodulation

While less abundant than the arachidonic acid metabolite (3-HETE), the trienoate variant (3-HETrE) interacts with inflammatory pathways due to structural homology.

• COX-2 Transformation: The 3(R)-hydroxyl group does not sterically hinder the cyclooxygenase channel.[1] Host COX-2 can oxygenate 3(R)-HETrE to form 3-hydroxy-PGE1 (from DGLA precursor).[1]

• Activity Profile:

  • 3(R)-Isomer: Pro-inflammatory (potentiates cytokine release).[1]

  • 3(S)-Isomer: Poor substrate for COX-2; may act as a weak competitive inhibitor, dampening the inflammatory signal.[1]

Summary of Biological Potency

Target System	3(R)-Isomer Activity	3(S)-Isomer Activity	Mechanism
Algal Morphogenesis	High Potency (Inhibits morphogenic restoration)	Inactive	Specific binding to surface receptors (e.g., in Monostroma).[1]
Yeast Sexual Cycle	Active (Induces ascospore release/aggregation)	Inactive	Mitochondrial signaling; aspirin-sensitive pathway.[1]
Mammalian COX-2	Substrate (Converted to 3-OH-Prostaglandins)	Non-Substrate	Stereochemical fit in the COX active site channel.[1]
Neutrophil Priming	High (Induces calcium mobilization)	Low/Moderate	G-protein coupled receptor (GPCR) activation.[1]

Mechanism of Action: The "Aspirin-Sensitive" Pathway[1]

The production of 3(R)-HETrE is unique because it bypasses the standard arachidonic acid cascade (PLA2

COX), instead utilizing a mitochondrial feedback loop.

Figure 1: Biosynthesis and Signaling. 3(R)-HETrE is generated via incomplete mitochondrial

-oxidation.[1] The pathway is stereoselective for the R-isomer, which then exits the mitochondria to bind specific receptors.

Experimental Protocols

To validate the presence and activity of these isomers, the following protocols are recommended.

Protocol A: Chiral Isolation & Identification

Differentiation of R and S isomers requires chiral chromatography, as they have identical mass spectra.

• Extraction: Acidify supernatant (pH 3.0) and extract with ethyl acetate.

• Derivatization: Methylate the carboxyl group (diazomethane) and silylate the hydroxyl group (BSTFA) if using GC-MS.

  • Note: For chiral resolution, do not silylate yet. Use the methyl ester.

• Chiral HPLC Separation:

  • Column: Chiralcel OD-H or Chiralpak AD-H (250 x 4.6 mm).[1]

  • Mobile Phase: Hexane:Isopropanol (98:2, v/v).

  • Flow Rate: 0.5 mL/min.

  • Detection: UV at 205 nm (or 235 nm if conjugated dienes are present).

  • Result: The 3(R)-isomer typically elutes after the 3(S)-isomer on Chiralcel OD phases (verify with standards).

Protocol B: Yeast Bioassay (Morphogenic Activity)

Validates the biological activity of the R-isomer.

• Organism: Dipodascopsis uninucleata (UWOPS 80-82).

• Culture: Grow in YM broth for 48h at 28°C.

• Induction: Add 1 mM Aspirin (ASA) to inhibit endogenous 3(R)-HETrE production (induces sexual cycle arrest).

• Rescue Treatment:

  • Group A: Add 10 µM 3(R)-HETrE .[1]

  • Group B: Add 10 µM 3(S)-HETrE .

  • Group C: Vehicle control.

• Observation: Monitor ascospore release and aggregation via microscopy at 24h.

  • Expected Result: Group A shows restored ascospore release (rescue). Group B remains arrested (similar to control).

References

• Venter, P., et al. (1997). "Production of 3R-hydroxy-polyenoic fatty acids by the yeast Dipodascopsis uninucleata." Lipids, 32(12), 1277–1283. Link

• Bernart, M. W., & Gerwick, W. H. (1994). "3-(R)-Hydroxyeicosatrienoic acid: A unique fatty acid from the marine alga Neodilsea yendoana."[1] Phytochemistry, 36(5), 1233-1240. Link

• Ciccoli, R., et al. (2005). "Formation of the potent inflammatory mediator 3-hydroxy-prostaglandin E2 by the yeast Candida albicans."[1] Proceedings of the National Academy of Sciences, 102(27), 9605-9610. Link

• Kock, J. L. F., et al. (2007). "Oxylipin studies expose aspirin as antifungal." FEMS Yeast Research, 7(8), 1207–1217. Link

• Sebolai, O. M., et al. (2001). "Bioprospecting for novel hydroxyoxylipins in fungi: the presence of 3-hydroxy oxylipins in Pilobolus." Antonie van Leeuwenhoek, 80(1), 93-99. Link

Sources

• 1. Showing Compound 8,11,14-Eicosatrienoic acid (FDB023082) - FooDB [foodb.ca]

Comparative analysis of different hydroxyeicosatrienoate isomers.

Product Category: Bioactive Lipid Mediators / DGLA Metabolites Focus: 8-HETrE, 12-HETrE, 15-HETrE Version: 2.1 (Technical Reference)

Executive Summary: The DGLA Advantage

In the landscape of eicosanoid research, Hydroxyeicosatrienoic acids (HETrEs) represent a critical, often underutilized class of lipid mediators derived from Dihomo-

-linolenic acid (DGLA) . Unlike their arachidonic acid (AA)-derived counterparts (HETEs), which are predominantly pro-inflammatory, HETrEs frequently exhibit anti-inflammatory, anti-proliferative, and anti-thrombotic properties .[1]

This guide provides a comparative technical analysis of the three primary isomers—8-HETrE, 12-HETrE, and 15-HETrE . It is designed for researchers investigating inflammatory resolution, platelet signaling, and cancer biology, providing the experimental grounding necessary to distinguish and quantify these isomers with precision.

Biosynthetic Origins & Structural Divergence

The physiological impact of HETrEs is dictated by the specific position of the hydroxyl group, which is introduced by distinct Lipoxygenase (LOX) enzymes. Understanding this upstream causality is essential for experimental design.

The Metabolic Competition (DGLA vs. AA)

DGLA competes with AA for the same LOX enzymes. The ratio of HETrE (3 double bonds) to HETE (4 double bonds) is a key biomarker of inflammatory status.

• 15-HETrE: Produced by 15-LOX-1 and 15-LOX-2 . It is the most abundant DGLA metabolite in epithelial cells.

• 12-HETrE: Produced by 12-LOX (platelet-type) or 12R-LOX (epithelial).[2] Crucial Note: Stereochemistry (S vs. R) dramatically alters function.

• 8-HETrE: A less common isomer, often formed via auto-oxidation or specific LOX activity in lower organisms, but serves as a critical analytical standard for isomer resolution.

Visualization: The DGLA Divergence Pathway

The following diagram illustrates the enzymatic pathways generating specific HETrE isomers and their functional outcomes.

Caption: Enzymatic divergence of DGLA into bioactive HETrE isomers. Green nodes indicate anti-inflammatory/homeostatic functions; Red indicates pro-inflammatory/pathogenic activity.

Comparative Performance Analysis

This section objectively compares the biological performance and signaling potency of the isomers.

Table 1: Biological & Chemical Profile Comparison

Feature	15(S)-HETrE	12(S)-HETrE	12(R)-HETrE	8-HETrE
Primary Enzyme	15-LOX-1 / 15-LOX-2	Platelet 12-LOX	12R-LOX (Epidermal)	8-LOX (Rare/Specific)
Precursor	DGLA	DGLA	DGLA	DGLA
Molecular Weight	322.5 Da	322.5 Da	322.5 Da	322.5 Da
Key Target	PPAR- (Agonist)	Platelet IIb 3 (Inhibitor)	VEGF / NF- B	Unknown/Structural Ref.
Primary Effect	Anti-proliferative (Cancer), Anti-inflammatory	Anti-thrombotic, Inhibits aggregation	Pro-angiogenic, Chemotactic	Marker of oxidative stress
Potency vs. HETE	Superior: More potent inhibitor of cell growth than 15-HETE.	Opposite: 12-HETE is pro-thrombotic; 12(S)-HETrE is anti-thrombotic.	Similar: Mimics pro-inflammatory nature of 12-HETE.	N/A

Deep Dive: 15-HETrE (The Anti-Proliferative Standard)

Mechanism: 15-HETrE acts as an endogenous ligand for Peroxisome Proliferator-Activated Receptor Gamma (PPAR-

) . Upon binding, it promotes the transcription of genes that arrest the cell cycle.

• Experimental Insight: In prostate carcinoma cells (PC3), 15-HETrE inhibits DNA synthesis significantly more effectively than GLA (parent fatty acid) itself. It is a critical marker for 15-LOX-2 tumor suppressor activity [1].

Deep Dive: 12-HETrE (The Stereochemistry Trap)

Researchers must distinguish between the S and R enantiomers, as they have opposing functions.

• 12(S)-HETrE: Generated by platelets.[2] It inhibits platelet activation and aggregation, acting as a "brake" on the pro-thrombotic effects of 12-HETE (derived from AA) [2].

• 12(R)-HETrE: Generated in skin/corneal epithelium. It is highly angiogenic and inflammatory, contributing to conditions like psoriasis and corneal neovascularization [2].

• Protocol Warning: Standard C18 chromatography cannot separate S/R enantiomers. You must use Chiral LC-MS/MS (see Section 4).

Analytical Protocol: Separation & Quantification

Trustworthiness: This protocol is based on validated LC-MS/MS methodologies for eicosanoid profiling. The critical challenge is separating HETrEs (MW 322) from HETEs (MW 320) and resolving the isomers.

Sample Preparation (Solid Phase Extraction)

• Reagents: Methanol, Water (HPLC grade), Acetic Acid, Ethyl Acetate.

• Step 1: Acidify plasma/cell media to pH 3.5 with 1M Acetic Acid. Reason: Protonates the carboxyl group (COOH) to increase retention on SPE columns.

• Step 2: Load onto C18 SPE cartridge (pre-conditioned with Methanol/Water).

• Step 3: Wash with water followed by 10% Methanol.

• Step 4: Elute with Ethyl Acetate . Note: Avoid chloroform if possible to prevent oxidation.

• Step 5: Evaporate under Nitrogen stream and reconstitute in 50:50 MeOH:Water.

LC-MS/MS Method (Chiral Separation)

To distinguish 12(S) from 12(R) and separate 8- from 15-, a chiral column is required.

• Column: Chiralpak AD-H or equivalent (Amylose tris(3,5-dimethylphenylcarbamate)).

• Mobile Phase:

  • A: Hexane with 0.1% Acetic Acid.

  • B: Isopropanol / Ethanol (gradient).

• Mass Spectrometry (MRM Mode):

  • Ionization: ESI Negative Mode (

    ).

  • Parent Ion:

    321.2 (HETrE) vs. 319.2 (HETE).

  • Transitions:

    • 15-HETrE:

      (Loss of hexanal equivalent).

    • 12-HETrE:

      (Characteristic alpha-cleavage).

    • 8-HETrE:

      .

Visualization: Analytical Decision Tree

Use this workflow to select the correct analytical approach based on your research question.

Caption: Analytical workflow for selecting the appropriate chromatographic method based on isomer specificity requirements.

References

• Wang, Y., et al. (2003). Activation of peroxisome proliferator-activated receptor-gamma by 15S-hydroxyeicosatrienoic acid parallels growth suppression of androgen-dependent prostatic adenocarcinoma cells. Cancer Research.

• Iyer, A., et al. (2017). Who is the real 12-HETrE? Prostaglandins & Other Lipid Mediators.[3][4]

• Kai, Y., et al. (2021). The anti-inflammatory effects of 15-HETE on osteoarthritis.[5] Journal of Cellular and Molecular Medicine.

• Koley, S., et al. (2022).[6] An efficient LC-MS method for isomer separation.[7] Journal of Experimental Botany.

Sources

• 1. Serum Levels of Dihomo-Gamma (γ)-Linolenic Acid (DGLA) Are Inversely Associated with Linoleic Acid and Total Death in Elderly Patients with a Recent Myocardial Infarction [mdpi.com]
• 2. Working Title: Who is the real 12-HETrE? - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Dihydroxy-Metabolites of Dihomo-gamma-linolenic Acid Drive Ferroptosis-Mediated Neurodegeneration - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Dihomo-γ-Linolenic Acid (20:3n-6)—Metabolism, Derivatives, and Potential Significance in Chronic Inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The anti-inflammatory effects of 15-HETE on osteoarthritis during treadmill exercise - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. par.nsf.gov [par.nsf.gov]
• 7. researchgate.net [researchgate.net]

A Definitive Guide to the Structural Confirmation of Methyl 3-hydroxyeicosatrienoate by NMR Spectroscopy

For researchers and professionals in the fields of lipidomics, natural product chemistry, and drug development, the unambiguous structural elucidation of bioactive lipids is a cornerstone of rigorous scientific investigation. Molecules like Methyl 3-hydroxyeicosatrienoate, a derivative of an eicosanoid, present a significant analytical challenge. While mass spectrometry can readily provide an accurate mass and molecular formula, it often falls short in definitively placing functional groups and double bonds along the aliphatic chain. Isomeric ambiguity is a persistent risk that can compromise research outcomes.

This guide provides an in-depth, practical framework for utilizing Nuclear Magnetic Resonance (NMR) spectroscopy to unequivocally confirm the structure of Methyl 3-hydroxyeicosatrienoate. We will move beyond a simple recitation of data, instead focusing on the strategic application of one- and two-dimensional NMR experiments to build a self-validating structural proof. The methodologies described herein are designed to provide not just an answer, but a high degree of confidence in that answer, a critical requirement for publication and regulatory submission.

The Analytical Imperative: Why NMR is Essential for Lipid Structure Elucidation

High-resolution NMR spectroscopy offers a distinct advantage over other analytical techniques by providing a detailed map of the covalent framework of a molecule.[1] Unlike methods that rely on fragmentation, NMR is non-destructive and allows for the precise determination of atomic connectivity through the analysis of chemical shifts and spin-spin coupling.[1][2] For a molecule like Methyl 3-hydroxyeicosatrienoate, this means we can:

• Pinpoint the location of the hydroxyl group.

• Confirm the position of the methyl ester.

• Determine the geometry and location of the three double bonds.

• Assemble the entire carbon skeleton piece by piece.

This guide will demonstrate how a combination of ¹H NMR, ¹³C NMR, and 2D correlation experiments (COSY, HSQC, HMBC) provides an unassailable confirmation of the target structure.

Deconstructing the Molecule: Predicted ¹H and ¹³C NMR Spectral Signatures

The first step in our analysis is to predict the expected NMR signatures based on the known chemical structure of Methyl 3-hydroxyeicosatrienoate. These predictions are derived from established chemical shift ranges for similar functional groups in fatty acid derivatives.[3][4]

Predicted ¹H NMR Spectrum (500 MHz, CDCl₃)

The ¹H NMR spectrum provides the initial overview of the proton environments.

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Predicted Multiplicity	Rationale & Key Insights
-OCH₃ (Methyl Ester)	~ 3.70	Singlet (s)	The strong deshielding effect of the adjacent ester oxygen results in a characteristic downfield singlet.[5] Its integration value of 3H is a key validation point.
H-3 (-CHOH-)	~ 4.0 - 4.1	Multiplet (m)	This proton is deshielded by the adjacent hydroxyl group. It will appear as a multiplet due to coupling with the two diastereotopic protons on C-2.[4]
H-2 (-CH₂-C=O)	~ 2.4 - 2.6	Doublet of Doublets (dd)	These protons are alpha to the carbonyl group, shifting them downfield. They are diastereotopic due to the chiral center at C-3, resulting in distinct signals and coupling to H-3.[6]
Olefinic Protons (-CH=CH-)	~ 5.3 - 5.6	Multiplets (m)	Protons directly on the double bonds reside in this characteristic region. The complex multiplet patterns arise from both vicinal and allylic couplings.[3][7]
Allylic Protons (=CH-CH₂-)	~ 2.0 - 2.3	Multiplets (m)	Protons on carbons adjacent to double bonds are deshielded compared to standard aliphatic protons.[8]
Aliphatic Chain (-CH₂-)n	~ 1.2 - 1.6	Multiplets (m)	The bulk of the methylene protons in the fatty acid chain will overlap in this region, often referred to as the "methylene envelope".
Terminal -CH₃	~ 0.90	Triplet (t)	The terminal methyl group typically appears as a triplet due to coupling with the adjacent methylene group, serving as a clear starting point for chain analysis.

Predicted ¹³C NMR Spectrum (125 MHz, CDCl₃)

The ¹³C NMR spectrum provides a count of the unique carbon environments.

Carbon Assignment	Predicted Chemical Shift (δ, ppm)	Rationale & Key Insights
C-1 (-C=O)	~ 172 - 175	The carbonyl carbon of the methyl ester is highly deshielded and appears far downfield.[9]
-OCH₃ (Methyl Ester)	~ 52	This carbon is characteristic of a methyl ester.[10]
C-3 (-CHOH-)	~ 68 - 72	The direct attachment to the electronegative oxygen of the hydroxyl group causes a significant downfield shift into this region.[9]
Olefinic Carbons (-C=C-)	~ 125 - 135	The sp² hybridized carbons of the double bonds are found in this distinctive region.[7]
C-2 (-CH₂-C=O)	~ 40 - 45	The proximity to the carbonyl group results in a moderate downfield shift.
Aliphatic Chain (-CH₂-)n	~ 22 - 35	The sp³ carbons of the long alkyl chain will have overlapping signals in this range.
Terminal -CH₃	~ 14	The terminal methyl carbon is typically the most upfield signal in the spectrum.

The Workflow for Unambiguous Confirmation: A 2D NMR Strategy

While 1D NMR provides strong evidence, 2D NMR techniques are required for definitive proof by establishing direct and long-range correlations between nuclei.[11] This workflow systematically connects the molecular fragments identified in the 1D spectra.

Experimental Workflow: Structure Elucidation

Caption: Critical HMBC correlations confirming the 3-hydroxy position.

The Definitive Correlations:

• -OCH₃ Protons to C-1 Carbonyl: The protons of the methyl ester (~3.70 ppm) will show a correlation to the carbonyl carbon (C-1, ~173 ppm). This confirms the methyl ester functionality.

• H-2 Protons to C-1 and C-3: The methylene protons at C-2 (~2.5 ppm) will show correlations to both the carbonyl carbon (C-1) and the hydroxyl-bearing carbon (C-3), bridging this key fragment.

• H-3 Proton to C-1: This is the single most important correlation. The proton on the hydroxyl-bearing carbon (H-3, ~4.0 ppm) will show a three-bond correlation to the carbonyl carbon (C-1). This unequivocally establishes the hydroxyl group at the C-3 position. An alternative, such as a 2-hydroxy isomer, would not show this correlation.

Comparative Analysis: Ruling Out a Plausible Isomer

To illustrate the power of this approach, let's consider a potential isomer: Methyl 2-hydroxyeicosatrienoate .

• In a 2-hydroxy isomer, the proton on the hydroxyl-bearing carbon (H-2) would be adjacent to the carbonyl group. It would show a COSY correlation to H-3. Crucially, the HMBC spectrum would lack the correlation from a hydroxyl-bearing methine proton to the carbonyl carbon. Instead, you would see correlations from the H-3 protons to the C-1 carbonyl. This clear difference in the HMBC data makes the assignment unambiguous.

Experimental Protocols

Sample Preparation

• Accurately weigh 5-10 mg of the purified Methyl 3-hydroxyeicosatrienoate sample.

• Dissolve the sample in ~0.6 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v tetramethylsilane (TMS). TMS serves as the internal standard for chemical shift referencing (δ = 0.00 ppm). [12]3. Transfer the solution to a clean, dry 5 mm NMR tube.

• Ensure the solution is free of particulate matter to achieve optimal spectral resolution.

NMR Data Acquisition

All spectra should be acquired on a high-field NMR spectrometer (≥ 400 MHz) at a constant temperature (e.g., 298 K). [13]

• ¹H NMR: Acquire with a 30° pulse angle and a relaxation delay of at least 2 seconds to ensure accurate integration. Process with an exponential line broadening of 0.3 Hz.

• ¹³C NMR: Acquire with proton decoupling. A sufficient number of scans should be collected to achieve a good signal-to-noise ratio, particularly for quaternary carbons.

• ¹H-¹H COSY: Acquire using a gradient-selected sequence. Typically, 256 increments in the indirect dimension with 8-16 scans per increment are sufficient.

• ¹H-¹³C HSQC: Use a gradient-selected, multiplicity-edited sequence (e.g., HSQCEDETGPSISP2.3) to differentiate CH/CH₃ (positive phase) from CH₂ (negative phase) signals, which aids in assignments. [3]* ¹H-¹³C HMBC: Optimize the long-range coupling delay (typically for J = 8 Hz) to enhance correlations over 2-3 bonds. Acquire with gradient selection to suppress unwanted signals.

Conclusion

The structural confirmation of a complex lipid like Methyl 3-hydroxyeicosatrienoate demands a rigorous, multi-faceted analytical approach. By systematically applying a suite of 1D and 2D NMR experiments, a researcher can move from a hypothetical structure to an empirically validated one. The true power of this method lies in its self-validating nature; the COSY, HSQC, and particularly the HMBC spectra must all tell a consistent and logical story. The critical HMBC correlation between H-3 and the C-1 carbonyl serves as the definitive piece of evidence, locking the hydroxyl group into the C-3 position and providing the high level of scientific certainty required for advanced research and development.

References

• Oregon State University. 1H NMR Chemical Shift. [Link]

• Chemistry LibreTexts. 6.6: ¹H NMR Spectra and Interpretation (Part I). [Link]

• Magritek. Characterizing fatty acids with advanced multinuclear NMR methods. [Link]

• Spyros, A., & Dais, P. (2009). High Resolution NMR Spectroscopy as a Structural and Analytical Tool for Unsaturated Lipids in Solution. Molecules, 14(7), 2615–2640. [Link]

• AOCS Lipid Library. Hydroxy and Hydroperoxy Fatty Acids. [Link]

• Satyarthi, J. K., Srinivas, D., & Ratnasamy, P. (2009). Estimation of Free Fatty Acid Content in Oils, Fats, and Biodiesel by ¹H NMR Spectroscopy. Energy & Fuels, 23(4), 2273–2277. [Link]

• Castejón, D., et al. (2021). NMR Determination of Free Fatty Acids in Vegetable Oils. Molecules, 26(21), 6483. [Link]

• D'Amelia, R. P., et al. (2015). Application of 1H-NMR for the Quantitative Analysis of Short Chain Fatty Acid Methyl Ester Mixtures: An Undergraduate Instrumental Analysis Experiment. World Journal of Chemical Education, 3(2), 46-50. [Link]

• MiMeDB. 1H NMR Spectrum (1D, 1000 MHz, H2O, predicted) (MMDBc0017342). [Link]

• Kricheldorf, H. R., & Adebahr, T. (2022). Synthesis and styrene copolymerization of novel hydroxy, methyl and methoxy ring-trisubstituted phenylcyanoacrylates. ChemRxiv. [Link]

• Abraham, R. J., & Reid, M. (2012). 1H NMR spectra. Part 29§: Proton chemical shifts and couplings in esters--the conformational analysis of methyl γ-butyrolactones. Magnetic Resonance in Chemistry, 50(11), 772-781. [Link]

• Creative Biostructure. Understanding 2D NMR Spectra: How to Read and Interpret Them. [Link]

• Synthesis and crystal structure of methyl 3-(3-hydroxy-3-phenylprop-2-enoyl)benzoate. (2018). Acta Crystallographica Section E: Crystallographic Communications, 74(Pt 6), 795–798. [Link]

• NP-MRD. 1H NMR Spectrum (1D, 500 MHz, H2O, predicted) (NP0147784). [Link]

• Pérez-Lara, A., et al. (2022). A high-resolution 13C NMR approach for profiling fatty acid unsaturation in lipid extracts and in live Caenorhabditis elegans. Journal of Lipid Research, 63(10), 100270. [Link]

• University of Calgary. Esters. [Link]

• Synthesis of Methyl 3-Bromomethylbut-3-enoate and Its Reactions with Aldehydes and Tributylchlorostannane in the Presence of Zinc. (2006). Russian Journal of Organic Chemistry, 42(8), 1133-1140. [Link]

• Emery Pharma. A Step-By-Step Guide to 1D and 2D NMR Interpretation. [Link]

• Mayengbam, S., & Rapole, S. (2022). Comparison of Lipid Measurements by Clinical Chemistry and NMR Spectroscopy. Metabolites, 12(11), 1056. [Link]

• Doc Brown's Chemistry. 1H proton nmr spectrum of methyl 2-hydroxybenzoate. [Link]

• Oregon State University. 13C NMR Chemical Shift. [Link]

• Lesyk, R., et al. (2018). Methylation of Methyl 4-Hydroxy-2-thioxo-1,2-dihydroquinoline-3-carboxylate: Synthetic, Crystallographic, and Molecular Docking Studies. Molecules, 23(12), 3326. [Link]

• AOCS Lipid Library. Quantification by 1H-NMR. [Link]

• Synthesis and crystal structure of methyl 3-(3-hy-droxy-3-phenyl-prop-2-eno-yl)benzoate. (2018). IUCrData, 3(6), x180771. [Link]

Sources

• 1. High Resolution NMR Spectroscopy as a Structural and Analytical Tool for Unsaturated Lipids in Solution - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. magritek.com [magritek.com]
• 4. aocs.org [aocs.org]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. orgchemboulder.com [orgchemboulder.com]
• 7. A high-resolution 13C NMR approach for profiling fatty acid unsaturation in lipid extracts and in live Caenorhabditiselegans - PMC [pmc.ncbi.nlm.nih.gov]
• 8. 1H NMR Chemical Shift [sites.science.oregonstate.edu]
• 9. 13C NMR Chemical Shift [sites.science.oregonstate.edu]
• 10. Methylation of Methyl 4-Hydroxy-2-thioxo-1,2-dihydroquinoline-3-carboxylate: Synthetic, Crystallographic, and Molecular Docking Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 11. emerypharma.com [emerypharma.com]
• 12. 1H proton nmr spectrum of methyl 2-hydroxybenzoate C8H8O3 low/high resolution analysis interpretation of chemical shifts ppm spin spin line splitting H-1 methyl salicylate 1-H nmr explaining spin-spin coupling for line splitting oil of wintergreen doc brown's advanced organic chemistry revision notes [docbrown.info]
• 13. sciepub.com [sciepub.com]

Safety & Regulatory Compliance

Proper Disposal Procedures: Methyl 3(R,S)-Hydroxy-8(Z),11(Z),14(Z)-eicosatrienoate

[1]

Part 1: Executive Safety Summary (Immediate Action)

Methyl 3(R,S)-Hydroxy-8(Z),11(Z),14(Z)-eicosatrienoate is a specialized bioactive lipid standard, typically a polyunsaturated fatty acid (PUFA) methyl ester.[1] While the neat compound has low acute toxicity compared to heavy metals, its handling requires strict adherence to organic solvent protocols due to flammability , auto-oxidation risks (peroxide formation) , and aquatic toxicity .

Emergency Response Data

Hazard Class	Signal Word	Critical H-Codes	PPE Requirement
Flammable Liquid	DANGER	H225 (Highly Flammable)	Nitrile Gloves, Safety Goggles, Lab Coat
Irritant	WARNING	H315 (Skin), H319 (Eye)	Fume Hood Mandatory
Environmental	WARNING	H411 (Toxic to aquatic life)	Do NOT drain dispose

Part 2: Hazard Identification & Pre-Disposal Stabilization

The "Solvent Trap"

As a Senior Scientist, I must highlight a common oversight: This compound is rarely disposed of as a neat solid. It is almost exclusively supplied and handled as a solution in volatile organic solvents (e.g., Ethanol, Methyl Acetate, or DMSO).

• Operational Rule: You are primarily disposing of the solvent matrix. The lipid solute dictates the toxicity profile, but the solvent dictates the flammability and waste code.

The Peroxide Threat (Auto-oxidation)

The 8(Z),11(Z),14(Z) triene structure is highly susceptible to free-radical oxidation. If this standard has been stored at room temperature or is older than 12 months:

• Risk: Formation of organic peroxides, which can be shock-sensitive in concentrated forms.

• Protocol: Test for peroxides using KI starch paper or Quantofix® strips before consolidating with bulk solvent waste. If positive (>100 ppm), treat with a reducing agent (e.g., ferrous sulfate) before disposal.

Part 3: Step-by-Step Disposal Workflow

Phase A: Waste Segregation Logic

Do not mix this lipid waste with halogenated solvents (Chloroform/DCM) unless unavoidable. Halogenated waste incineration is significantly more expensive and environmentally taxing.

Figure 1: Decision matrix for segregating lipid standard waste streams to ensure regulatory compliance and cost-efficiency.

Phase B: Packaging & Labeling

• Container Selection: Use High-Density Polyethylene (HDPE) or amber glass containers. Avoid LDPE for long-term storage of methyl esters as they can plasticize the container.

• Labeling:

  • Primary Constituent: Ethanol (or specific solvent).

  • Trace Contaminant: Methyl 3-hydroxy-8,11,14-eicosatrienoate (<0.1%).[1]

  • Hazard Checkbox: Flammable, Irritant.

Phase C: Empty Container Disposal (The "P-List" Myth)

Researchers often ask if empty vials of bioactive lipids are "P-listed" (acutely toxic) waste.

• Fact: Fatty acid methyl esters are not P-listed by the EPA.

• Procedure:

  • Triple Rinse: Rinse the empty vial 3x with a compatible solvent (ethanol).

  • Dispose Rinsate: Pour rinsate into the "Stream A" solvent waste container.

  • Deface Label: Cross out the chemical name on the vial.

  • Glass Disposal: Discard the clean, empty vial in the broken glass/sharps container, not biohazard or chemical waste.

Part 4: Spill Response Protocol

In the event of a benchtop spill (typically <10 mL for standards):

Figure 2: Workflow for managing minor laboratory spills of lipid methyl esters.

Technical Note: Lipids are hydrophobic. Do not use water to clean the initial spill; it will spread the slick. Use a solvent-absorbent pad or vermiculite first, then clean the residue with a detergent solution (1% Alconox) to emulsify the remaining lipid.

Part 5: Regulatory Framework (RCRA Compliance)

For US-based laboratories, strict adherence to the Resource Conservation and Recovery Act (RCRA) is required.

Waste Characteristic	EPA Waste Code	Justification
Ignitability	D001	Flash point of carrier solvents (Ethanol/Methyl Acetate) is typically <60°C [1].[1]
Toxicity (Characteristic)	None	This specific lipid is not on the Toxicity Characteristic Leaching Procedure (TCLP) list.[1]
Listed Waste	F003	If the solvent is a spent non-halogenated solvent (e.g., Acetone, Methanol) [2].[1][2]

Final Disposition: The ultimate disposal method for this waste stream is Fuel Blending or High-Temperature Incineration . This ensures the complete oxidation of the organic structure into CO₂ and H₂O, preventing bioaccumulation in aquatic environments.

References

• U.S. Environmental Protection Agency (EPA). (2023). Defining Hazardous Waste: Listed Wastes (F-List). Retrieved from [Link]

• National Research Council. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press. Retrieved from [Link]

• PubChem. (2023). Fatty Acid Methyl Esters - Compound Summary. Retrieved from [Link]

Sources

• 1. EPA Hazardous Waste Codes | Environmental Safety, Sustainability and Risk [essr.umd.edu]
• 2. wku.edu [wku.edu]